2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Core Science & Biosynthesis

Structural and Pharmacological Profiling of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: A Conformationally Constrained GPCR Scaffold

Executive Summary

The compound 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (TMPP)—available commercially as a free base (CAS: 1226235-83-1)[1] or hydrochloride salt (CAS: 1864061-60-8)[2]—represents a highly specialized, conformationally constrained building block in medicinal chemistry. While standard o-tolylpiperazines are ubiquitous privileged scaffolds known for interacting with monoaminergic and peptide-activated G Protein-Coupled Receptors (GPCRs), the introduction of a 2,5,5-trimethyl substitution pattern fundamentally alters the molecule's spatial geometry.

This technical whitepaper explores the mechanistic causality behind this structural modification, predicting its pharmacological behavior based on established o-tolylpiperazine non-peptidic antagonists[3], and provides self-validating experimental workflows for characterizing its receptor engagement.

Structural Pharmacology & Mechanistic Rationale

To understand the utility of TMPP, we must analyze the causality of its structural components. The parent o-tolylpiperazine (oMPP) moiety is a proven pharmacophore, most notably utilized in the development of non-peptidic Oxytocin Receptor (OTR) antagonists such as4[4].

The Causality of Steric Constraint

In standard oMPP, the piperazine ring retains a degree of rotational freedom around the N-phenyl bond. However, the addition of methyl groups at the 2, 5, and 5 positions of the piperazine ring in TMPP induces severe steric hindrance.

• Orthogonal Locking & Peptide Mimicry: The bulky 2,5,5-trimethyl groups force the o-tolyl ring into a strict orthogonal conformation relative to the piperazine chair. Molecular modeling of similar compounds demonstrates that this orthogonal arrangement effectively mimics the spiroindenylpiperidine ring system, which in turn acts as a structural mimetic of the critical D-AA2-Ile3 dipeptide beta-turn found in endogenous oxytocin and cyclic hexapeptide antagonists[3],[4].

• Receptor Subtype Selectivity: Standard piperazines often suffer from promiscuity, binding to 5-HT1A or D2 receptors. The extreme steric bulk of the 5,5-dimethyl substitution creates a spatial clash within the narrow orthosteric binding pockets of monoaminergic receptors, effectively engineering out CNS off-target liabilities while preserving affinity for the larger peptide-binding pockets of OTR[5].

Predicted Pharmacological Profile

By extrapolating the structure-activity relationship (SAR) data of constrained piperazines, we can predict the pharmacological shifts induced by the TMPP scaffold compared to a standard oMPP baseline.

Target Receptor	Standard o-Tolylpiperazine (oMPP)	2,5,5-Trimethyl-oMPP (TMPP)	Mechanistic Rationale for Shift
Oxytocin (OTR)	Moderate Affinity	High Affinity	Orthogonal lock mimics the D-AA2-Ile3 beta-turn, optimizing hydrophobic interactions within the OTR pocket[4].
Vasopressin (V1a)	Moderate Affinity	Low Affinity	Increased steric bulk enhances OTR/V1a selectivity, a known phenomenon in constrained camphorsulfonamides[6].
Serotonin (5-HT1A)	High Affinity	Reduced Affinity	5,5-dimethyl groups create severe steric clashes with the transmembrane aspartate (Asp3.32) binding site.
Dopamine (D2)	Moderate Affinity	Negligible Affinity	Loss of conformational flexibility prevents the induced-fit required for D2 orthosteric engagement.

GPCR Signaling Pathway Visualization

When integrated into a larger antagonist molecule (e.g., via sulfonamide coupling), the TMPP scaffold acts as a competitive antagonist at the OTR, halting the Gq/11-mediated intracellular calcium release responsible for uterine contractions[4],[7].

Fig 1: TMPP-mediated competitive antagonism of the Oxytocin Receptor (OTR) Gq-signaling pathway.

Self-Validating Experimental Workflows

To empirically validate the predicted pharmacological profile of a TMPP-derived compound, a robust, self-validating assay cascade is required. As a standard practice for GPCR characterization, we do not rely on a single endpoint; instead, we pair a radioligand displacement assay (to prove physical target engagement) with a functional BRET assay (to prove the functional consequence of that engagement).

Protocol A: High-Throughput Radioligand Displacement (OTR Affinity)

This protocol is designed as a self-validating system. By utilizing 7, a known peptide oxytocin antagonist[7], as an internal positive control, we ensure the assay window is sensitive to displacement, thereby validating any negative results observed with the TMPP derivative.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from CHO-K1 cells stably expressing human OTR. Homogenize in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Tracer Incubation: Add 1 nM [3H]-Oxytocin (the radioligand) to 96-well plates containing 10 µg of membrane protein per well.

• Displacement Gradient: Introduce the TMPP-derivative in a 10-point concentration gradient (10 pM to 10 µM).

  • Causality Check: Include a parallel gradient of Atosiban (positive control) and a blank buffer (total binding control).

• Filtration & Detection: Incubate for 60 minutes at 25°C to reach equilibrium. Terminate the reaction by rapid filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding). Wash three times with ice-cold buffer.

• Data Validation: Measure radioactivity via liquid scintillation counting. Calculate the Z'-factor using the total binding (vehicle) and non-specific binding (10 µM Atosiban) wells. A Z'-factor > 0.6 validates the assay's integrity before IC50 values are calculated using non-linear regression.

Protocol B: BRET-Based β -Arrestin Recruitment Assay

Binding affinity does not equal functional antagonism. To confirm that the TMPP steric bulk locks the receptor in an inactive state, we utilize a Bioluminescence Resonance Energy Transfer (BRET) assay.

Step-by-Step Methodology:

• Transfection: Co-transfect HEK293T cells with OTR tagged with Renilla luciferase (OTR-RLuc) and β -arrestin2 tagged with Yellow Fluorescent Protein ( β -arr2-YFP).

• Ligand Treatment: Seed cells in 384-well white microplates. Pre-incubate cells with the TMPP-derivative (1 µM) for 30 minutes.

• Agonist Challenge: Challenge the system with an EC80 concentration of Oxytocin.

  • Causality Check: If TMPP is a true antagonist, it will prevent the oxytocin-induced conformational change required for β -arrestin recruitment, resulting in a baseline BRET ratio.

• Signal Detection: Add the luciferase substrate Coelenterazine-h (5 µM). Read the microplate at dual wavelengths (480 nm for RLuc, 530 nm for YFP). The BRET ratio is calculated as the emission at 530 nm divided by the emission at 480 nm.

References

• AccelaChem: 2,5,5-trimethyl-1-(2-methylphenyl)piperazine hydrochloride (CAS: 1864061-60-8). Accela ChemBio Inc. 2

• Bidepharm: 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (CAS: 1226235-83-1). Bide Pharmatech. 1

• ACS Publications: Nonpeptidic Ligands for Peptide-Activated G Protein-Coupled Receptors. Journal of Medicinal Chemistry. 3

• PubMed (NIH): Conformationally constrained o-tolylpiperazine camphorsulfonamide oxytocin antagonists. Structural modifications that provide high receptor affinity and suggest a bioactive conformation. Bioorganic & Medicinal Chemistry. 6

• PubMed (NIH): 1-((7,7-Dimethyl-2(S)-(2(S)-amino-4-(methylsulfonyl)butyramido)bicyclo [2.2.1]-heptan-1(S)-yl)methyl)sulfonyl)-4-(2-methylphenyl)piperazine (L-368,899): an orally bioavailable, non-peptide oxytocin antagonist. Journal of Medicinal Chemistry. 4

• ACS Publications: Oral Oxytocin Antagonists. Journal of Medicinal Chemistry. 5

• MedChemExpress: Oxytocin receptors & Atosiban. MCE Life Science Reagents. 7

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Blood-Brain Barrier Permeability of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: A Technical Guide for CNS Drug Development

Executive Summary

The development of central nervous system (CNS) therapeutics requires molecular scaffolds capable of efficiently traversing the highly restrictive blood-brain barrier (BBB). Arylpiperazines have long been recognized as privileged scaffolds in neuropharmacology, acting as potent ligands for aminergic G protein-coupled receptors (GPCRs) such as serotonin (5-HT) and dopamine receptors 1[1].

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (TMPP) represents a highly specialized derivative within this class. By incorporating a 2-methylphenyl (o-tolyl) group and a heavily methylated piperazine ring (gem-dimethyl at C5, methyl at C2), this molecule exhibits a unique physicochemical profile. This whitepaper provides an in-depth mechanistic analysis of TMPP's BBB permeability, detailing the structural causality behind its transcellular diffusion and providing self-validating experimental workflows for empirical assessment.

Physicochemical Profiling & Predictive Permeability

The ability of a small molecule to cross the BBB is fundamentally dictated by its thermodynamic properties. According to established CNS drug design parameters, optimal BBB penetration requires a molecular weight < 450 Da, a LogP between 1.5 and 4.0, and a Topological Polar Surface Area (TPSA) < 70 Ų [[2]](2].

TMPP structurally excels in these parameters. The addition of the 2,5,5-trimethyl groups serves a dual purpose:

• Lipophilic Enhancement: Each methyl group increases the overall partition coefficient (LogP), driving the compound out of the aqueous plasma and into the lipid bilayer.

• Steric Shielding: The methyl groups flank the basic secondary amine (N4) and the tertiary amine (N1). This steric bulk reduces the hydration energy (desolvation penalty) required for the molecule to shed water molecules before entering the hydrophobic core of the BBB endothelial cells.

Table 1: Predictive Physicochemical Properties of TMPP vs. Optimal BBB Criteria

Property	TMPP (Predicted/Calculated)	Optimal BBB Threshold	Pharmacokinetic Implication
Molecular Weight (MW)	218.34 g/mol	< 450 g/mol	Excellent size for rapid passive diffusion.
LogP (Lipophilicity)	~ 2.8 - 3.2	1.5 – 4.0	High lipophilicity drives membrane partitioning.
TPSA	~ 15.3 Ų	< 70 Ų	Minimal polar surface area prevents membrane repulsion.
H-Bond Donors (HBD)	1 (N4-H)	≤ 3	Low HBD count minimizes desolvation energy penalty.
H-Bond Acceptors (HBA)	2 (N1, N4)	≤ 7	Low HBA count reduces P-glycoprotein (P-gp) recognition.
pKa (Basic Amine)	~ 8.2 - 8.8	7.5 – 9.0	Ensures a sufficient unionized fraction at physiological pH (7.4).

Mechanisms of Blood-Brain Barrier Permeation

Because TMPP is highly lipophilic and possesses a low TPSA, its primary route of entry into the brain parenchyma is passive transcellular diffusion 3[3]. The arylpiperazine moiety acts as an effective lipophilic shuttle, carrying the basic amine across the tight junctions of the brain microvascular endothelial cells 4[4].

Furthermore, the steric hindrance provided by the 2,5,5-trimethyl substitution masks the hydrogen bond acceptor sites. This is a critical design feature, as exposed hydrogen bond acceptors are primary recognition motifs for efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). By masking these sites, TMPP is predicted to evade active efflux, ensuring that the concentration gradient heavily favors brain accumulation.

Fig 1. Passive transcellular permeation pathway of highly lipophilic arylpiperazines across the BBB.

Experimental Workflows for BBB Permeability Assessment

To empirically validate the CNS penetrance of TMPP, a tiered experimental approach is required. We begin with a high-throughput, cell-free system to isolate passive diffusion, followed by rigorous in vivo pharmacokinetic modeling.

Fig 2. Hierarchical experimental workflow for validating CNS penetrance of piperazine derivatives.

In Vitro PAMPA-BBB Protocol

The Parallel Artificial Membrane Permeability Assay (PAMPA) for the BBB utilizes a porcine brain lipid extract to simulate the passive diffusion characteristics of the human BBB 5[5].

Self-Validating System Design: This protocol includes Lucifer Yellow as a membrane integrity marker. If Lucifer Yellow permeates the membrane ( Papp​>0.5×10−6 cm/s), the well is discarded due to compromised lipid integrity.

Step-by-Step Methodology:

• Lipid Preparation: Dissolve Porcine Brain Lipid (PBL) in dodecane at a concentration of 20 mg/mL.

• Membrane Coating: Apply 4 µL of the PBL/dodecane solution to the porous filter membrane of the donor plate (e.g., Millipore Multiscreen).

• Donor Solution: Prepare a 10 µM solution of TMPP in Phosphate-Buffered Saline (PBS) at pH 7.4, containing 1% DMSO to ensure solubility. Add 300 µL to the donor wells.

• Acceptor Solution: Add 300 µL of fresh PBS (pH 7.4, 1% DMSO) to the acceptor wells.

• Incubation: Assemble the sandwich plate and incubate at 37°C for 4 hours under gentle agitation (150 rpm).

• Bioanalysis: Separate the plates and quantify the concentration of TMPP in both donor and acceptor compartments using LC-MS/MS.

• Calculation: Calculate the apparent permeability ( Papp​ ) using the standard steady-state diffusion equation.

In Vivo Pharmacokinetic (PK) Assessment: Kp,uu,brain​

While total brain-to-plasma ratio ( Kp​ ) is often reported, highly lipophilic compounds like TMPP exhibit high non-specific binding to brain lipids. Therefore, measuring the unbound brain-to-plasma partition coefficient ( Kp,uu,brain​ ) is mandatory to determine true target engagement potential.

Step-by-Step Methodology:

• Dosing: Administer TMPP intravenously (IV) at 2 mg/kg or orally (PO) at 10 mg/kg to male C57BL/6 mice.

• Sampling: At predetermined time points (e.g., 0.5, 1, 2, 4, 8 hours), euthanize the animals. Collect terminal blood via cardiac puncture (into K2EDTA tubes) and immediately harvest the whole brain.

• Tissue Processing: Centrifuge blood at 3000 × g for 10 mins to isolate plasma. Homogenize the brain tissue in 3 volumes of cold PBS (w/v).

• Equilibrium Dialysis (The Causality Step): To determine the fraction unbound in plasma ( fu,plasma​ ) and brain ( fu,brain​ ), dialyze the plasma and brain homogenate against PBS (pH 7.4) across a 12-14 kDa molecular weight cutoff membrane for 6 hours at 37°C.

• Quantification: Precipitate proteins from all matrices using cold acetonitrile containing an internal standard. Analyze supernatants via LC-MS/MS.

• Calculation:

  • Kp​=AUCbrain​/AUCplasma​

  • Kp,uu,brain​=Kp​×(fu,brain​/fu,plasma​)

Data Interpretation & Pharmacokinetic Implications

When analyzing the data generated from the workflows above, strict thresholds must be applied to determine if TMPP is a viable CNS candidate.

Table 2: Interpretation of PAMPA-BBB Papp​ Values

Papp​ Value ( 10−6 cm/s)	Classification	BBB Penetration Potential
> 4.0	High Permeability	Excellent CNS penetration (Expected for TMPP).
2.0 – 4.0	Medium Permeability	Moderate CNS penetration; may require high dosing.
< 2.0	Low Permeability	Poor CNS penetration; likely restricted to periphery.

If TMPP yields a Kp,uu,brain​ value close to 1.0, it indicates free equilibration across the BBB without active efflux restriction. A value significantly less than 0.3 would suggest that despite its high lipophilicity, the compound is being actively extruded by P-gp or BCRP, or that it suffers from rapid intra-brain metabolism. Given the steric shielding of the 2,5,5-trimethylpiperazine core, TMPP is hypothesized to achieve a highly favorable Kp,uu,brain​ profile.

Conclusion

The 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine scaffold is a masterclass in physicochemical tuning for CNS drug delivery. By leveraging the inherent basicity of the piperazine ring for target engagement, while simultaneously masking desolvation penalties via strategic methylation, this compound is thermodynamically primed for passive transcellular diffusion across the blood-brain barrier. Utilizing rigorous, self-validating experimental models such as PAMPA-BBB and equilibrium dialysis-corrected in vivo PK ensures that researchers can accurately quantify its neuropharmacological potential without being misled by non-specific lipid binding.

References

• Virtual Screening and Biological Evaluation of Piperazine Derivatives as Human Acetylcholinesterase Inhibitors. nih.gov.
• Discovery of a novel piperazine derivative, cmp2: a selective TRPC6 activator suitable for treatment of synaptic deficiency in Alzheimer's disease hippocampal neurons. nih.gov.
• Design, Synthesis, and Biological Evaluation of Piperazine and N-Benzylpiperidine Hybrids of 5-Phenyl-1,3,4-oxadiazol-2-thiol as Potential Multitargeted Ligands for Alzheimer's Disease Therapy. acs.org.
• Discovery of Benzylpiperazine Derivatives as CNS-Penetrant and Selective Histone Deacetylase 6 Inhibitors. nih.gov.
• A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders. researchgate.net.
• Synthesis and structure evaluation of new complex butylarylpiperazin-1-yl derivatives. nih.gov.

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metabolic stability of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in human liver microsomes

An In-Depth Technical Guide to the Metabolic Stability of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in Human Liver Microsomes

Introduction: The Critical Role of Metabolic Stability in Drug Discovery

In the journey of a new chemical entity (NCE) from a promising hit to a viable drug candidate, understanding its metabolic fate is paramount. Metabolic stability, a measure of a compound's susceptibility to biotransformation by drug-metabolizing enzymes, directly influences its pharmacokinetic profile, including its in vivo half-life, bioavailability, and potential for drug-drug interactions.[1][2] A compound that is metabolized too rapidly may fail to achieve therapeutic concentrations, while one that is metabolized too slowly could accumulate and cause toxicity.[1] Therefore, early in vitro assessment of metabolic stability is a critical step in the drug discovery and development pipeline, enabling the selection and optimization of compounds with favorable pharmacokinetic properties.[3]

This guide provides a comprehensive technical overview of the principles and methodologies for evaluating the metabolic stability of a specific NCE, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, using human liver microsomes (HLMs) as the in vitro test system. As a member of the arylpiperazine class, this compound's metabolic profile is of significant interest, as the piperazine moiety is common in pharmaceuticals and known to be a site of metabolism.[4][5][6]

The 'Why': Foundational Principles of the HLM Assay

Why Human Liver Microsomes?

The liver is the primary site of drug metabolism in the body.[7][8] Human liver microsomes are subcellular fractions derived from the endoplasmic reticulum of hepatocytes through a series of homogenization and ultracentrifugation steps.[8][9] They are a cost-effective and robust in vitro tool because they contain a high concentration of key Phase I drug-metabolizing enzymes, most notably the Cytochrome P450 (CYP) superfamily.[1][7][8] Approximately 60% of marketed drugs are cleared by CYP-mediated metabolism, making HLMs an indispensable model for predicting hepatic clearance.[7] Using pooled microsomes from multiple donors helps to average out inter-individual variability in enzyme expression and activity.[8]

The Engine of Metabolism: The Role of NADPH

Phase I metabolic reactions, particularly those catalyzed by CYP enzymes, are oxidative processes.[2] These enzymes require a critical cofactor, Nicotinamide Adenine Dinucleotide Phosphate (NADPH), to function.[2][10] NADPH acts as the primary electron donor in the CYP catalytic cycle.[2] Without it, the oxidative metabolism of a drug will not proceed.[2] Therefore, the metabolic stability assay is initiated by the addition of NADPH.[7][9] By comparing the depletion of the test compound in incubations with and without NADPH, we can specifically determine the extent of CYP-mediated metabolism.[2][11]

Expected Metabolism of an Arylpiperazine Derivative

The structure of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine presents several potential sites for metabolic attack. Based on existing literature for arylpiperazine and related structures, likely metabolic pathways include:

• Hydroxylation: Aromatic hydroxylation on the 2-methylphenyl ring or aliphatic hydroxylation on the piperazine ring's methyl groups.[5][6]

• N-dealkylation: Cleavage of the bond between the piperazine nitrogen and the 2-methylphenyl group.

• Oxidation: Oxidation of the nitrogen atoms within the piperazine ring.[5]

The primary enzymes involved in the metabolism of many piperazine-containing drugs are CYP3A4 and CYP2D6, both of which are highly expressed in the human liver.[4][12][13][14][15]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines a robust and self-validating system for determining the metabolic half-life (t½) and intrinsic clearance (Clint) of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine.

Reagent and Stock Solution Preparation

The foundation of a reliable assay is accurately prepared reagents.

• Phosphate Buffer (100 mM, pH 7.4): Prepare by mixing appropriate volumes of 1 M K2HPO4 and 1 M KH2PO4, then diluting to 100 mM. Confirm the pH is between 7.3 and 7.5.[16] This buffer system mimics physiological pH and maintains enzyme activity.

• Test Compound Stock (10 mM): Dissolve 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in 100% DMSO.

• Test Compound Working Solution (100 µM): Dilute the 10 mM stock solution in the phosphate buffer. The final concentration of DMSO in the incubation must be kept low (<1%, ideally ≤0.25%) to avoid inhibiting CYP enzyme activity.[7][10]

• Human Liver Microsomes (20 mg/mL stock): Commercially available from several suppliers. Store at -80°C until use.[10]

• Microsome Working Suspension (1 mg/mL): On the day of the experiment, thaw the HLM stock on ice and dilute with cold phosphate buffer to a final protein concentration of 1 mg/mL.[17] Keep on ice at all times to preserve enzymatic activity.

• NADPH Regenerating System (NRS) or NADPH Stock (20 mM): An NRS (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) provides a sustained supply of NADPH. Alternatively, a direct 20 mM NADPH stock can be prepared in phosphate buffer.[8][10]

• Quenching Solution: Ice-cold acetonitrile (ACN) containing a suitable internal standard (IS) for LC-MS/MS analysis. The IS should be structurally similar to the analyte but with a different mass. The cold ACN serves to immediately stop the enzymatic reaction by precipitating the microsomal proteins.[7][16]

• Positive Control Compounds: Use compounds with known metabolic fates, such as Midazolam (high clearance, CYP3A4 substrate) and Dextromethorphan (moderate clearance, CYP2D6 substrate), to validate the activity of the microsomal batch.[11][16]

The Incubation Workflow

The experiment is designed to measure the disappearance of the parent compound over time.

Metabolic Stability Assay Workflow.

Step-by-Step Incubation:

• Aliquot Microsomes: In a 96-well plate or microcentrifuge tubes, aliquot the HLM working suspension (e.g., 190 µL per well). The final protein concentration in the incubation is typically 0.5 mg/mL.[7]

• Add Test Compound: Add a small volume of the test compound working solution (and positive/negative controls) to the microsomes to achieve a final substrate concentration of 1 µM.[7][16] A low concentration relative to the enzyme's Km ensures first-order kinetics.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking to allow the system to reach thermal equilibrium.[11][18]

• Initiate Reaction: Start the metabolic reaction by adding the NADPH solution (e.g., 10 µL of 20 mM stock for a final concentration of 1 mM).[10] The T=0 time point sample should be taken immediately before or after this addition and quenched instantly.

• Time Course Sampling: At subsequent predetermined time points (e.g., 5, 15, 30, 45 minutes), take aliquots from the incubation mixture and add them to the quenching solution.[7]

• Control Incubations:

  • -NADPH Control: Run an incubation for the longest time point (45 min) without adding NADPH. This control measures any non-NADPH-dependent degradation (e.g., chemical instability, metabolism by other enzymes).[10][11]

  • T=0 Control: Represents 100% of the compound at the start of the reaction.[10]

Sample Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this analysis due to its high sensitivity, selectivity, and speed.[3][19][20]

• Protein Precipitation: After quenching, vortex the samples vigorously and centrifuge at high speed (e.g., 3000-5500 rpm) for 5-10 minutes to pellet the precipitated proteins.[8][18]

• Supernatant Transfer: Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis: Inject the samples into the LC-MS/MS system. The parent compound and the internal standard are monitored using Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity.[19][21] The amount of the parent compound remaining at each time point is determined by calculating the peak area ratio of the analyte to the internal standard.[11]

Data Presentation and Interpretation

The primary goal is to determine the rate at which the test compound is eliminated.

Quantitative Data Summary

The raw data from the LC-MS/MS is processed to determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

Time Point (min)	Peak Area Ratio (Analyte/IS)	% Parent Compound Remaining	ln (% Remaining)
0	1.25	100.0	4.605
5	1.08	86.4	4.459
15	0.76	60.8	4.108
30	0.45	36.0	3.584
45	0.27	21.6	3.073
45 (-NADPH)	1.22	97.6	4.581

Table 1: Example metabolic stability data for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine.

Calculating Key Parameters

The rate of disappearance typically follows first-order kinetics.

• Plot the Data: Plot the natural logarithm (ln) of the "% Parent Compound Remaining" against incubation time.[9][16]

• Determine the Slope: The slope of the resulting line from linear regression analysis represents the elimination rate constant (k).[9][18]

  • Slope (k) = (ln C₁ - ln C₂) / (t₂ - t₁)

• Calculate the In Vitro Half-Life (t½): This is the time required for 50% of the compound to be metabolized.

  • t½ (min) = 0.693 / k

• Calculate the In Vitro Intrinsic Clearance (Clint): This value represents the intrinsic ability of the liver to metabolize a drug, normalized to the amount of microsomal protein.

  • Clint (µL/min/mg protein) = (0.693 / t½) x (Incubation Volume (µL) / Protein Amount (mg)) [11]

From the example data in Table 1, the slope (k) is approximately 0.034 min⁻¹.

• t½ = 0.693 / 0.034 ≈ 20.4 minutes

• Clint (assuming 1 mL incubation and 0.5 mg protein) = (0.693 / 20.4) * (1000 µL / 0.5 mg) ≈ 67.9 µL/min/mg protein

This result would classify 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine as a compound with moderate metabolic clearance. The high percentage remaining in the -NADPH control (97.6%) confirms that the observed degradation is almost entirely dependent on NADPH-driven enzymatic activity, likely by CYP enzymes.[2]

Conclusion and Forward Look

The human liver microsomal stability assay is a powerful, high-throughput screen that provides essential data for drug discovery programs.[1][7] It allows for the rapid ranking of compounds based on their metabolic lability and helps guide medicinal chemistry efforts to optimize metabolic "soft spots."[5][22] The protocol and principles described herein provide a robust framework for assessing the metabolic stability of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine. Should the compound demonstrate high clearance, subsequent metabolite identification studies would be warranted to pinpoint the exact sites of metabolism, providing crucial insights for structural modifications to enhance stability and improve the overall drug-like properties of the molecule.[3][19]

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• Microsomal stability assay for human and mouse liver microsomes - drug metabolism - Protocols.io. (2024). protocols.io. [Link]

• Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. (n.d.). Cyprotex. [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. (2022). IntechOpen. [Link]

• Mechanism-Based Inactivation of Human Cytochrome P450 3A4 by Two Piperazine-Containing Compounds. (2014). Drug Metabolism and Disposition, 42(6), 985-992. [Link]

• In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. (2021). IntechOpen. [Link]

• Prediction of Overall In Vitro Microsomal Stability of Drug Candidates Based on Molecular Modeling and Support Vector Machines. Case Study of Novel Arylpiperazines Derivatives. (2014). PLoS ONE, 9(7), e101966. [Link]

• metabolic stability in liver microsomes. (n.d.). Mercell. [Link]

• Metabolic interactions with piperazine-based 'party pill' drugs. (2009). Journal of Pharmacy and Pharmacology, 61(7), 877-882. [Link]

• Protocol for the Human Liver Microsome Stability Assay. (2022). ResearchGate. [Link]

• Microsomal Clearance/Stability Assay. (n.d.). Domainex. [Link]

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toxicological profile of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in animal models

An In-Depth Technical Guide to the Toxicological Profile of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Preamble: Charting the Unseen—A Proactive Approach to Safety Assessment

The journey of a novel chemical entity from discovery to potential application is paved with rigorous scientific inquiry. For a compound such as 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, a substituted piperazine derivative, a thorough understanding of its toxicological profile is not merely a regulatory hurdle but a fundamental scientific imperative. This guide provides a comprehensive framework for establishing this profile in animal models. Given the novelty of this specific molecule, this document serves as a strategic roadmap for its toxicological evaluation, drawing upon established principles of toxicology and regulatory guidelines for analogous compounds. Our approach is not to present a fait accompli but to delineate the pathway of investigation, ensuring a robust and scientifically sound safety assessment.

Section 1: The Cornerstone of Toxicological Assessment: Pharmacokinetics and Metabolism (ADME)

Before assessing what a compound does to the body (pharmacodynamics and toxicology), it is crucial to understand what the body does to the compound. The absorption, distribution, metabolism, and excretion (ADME) profile of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is the bedrock upon which all subsequent toxicological studies are built.[1] These studies illuminate the compound's bioavailability, its propensity to accumulate in specific tissues, its biotransformation into potentially active or toxic metabolites, and its clearance from the body.

Experimental Protocols: A Glimpse into ADME Studies

A typical ADME program would involve both in vitro and in vivo studies:

• In Vitro Metabolism:

  • Incubation: Incubate 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine with liver microsomes or hepatocytes from various species (including human) to identify metabolic pathways.

  • Metabolite Identification: Utilize analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to identify the major metabolites.

  • Enzyme Phenotyping: Use specific chemical inhibitors or recombinant human cytochrome P450 (CYP) enzymes to identify the primary enzymes responsible for metabolism.

• In Vivo Pharmacokinetics:

  • Animal Models: Administer a single dose of the compound to rodent (e.g., Sprague-Dawley rats) and non-rodent (e.g., Beagle dogs) species via the intended clinical route and intravenously.[1]

  • Sample Collection: Collect blood, urine, and feces at predetermined time points.

  • Bioanalysis: Quantify the concentration of the parent compound and its major metabolites in the collected samples using a validated analytical method.

  • Parameter Calculation: Determine key pharmacokinetic parameters such as half-life, clearance, volume of distribution, and bioavailability.

Visualization: Hypothetical Metabolic Pathway

Caption: A tiered approach to genotoxicity testing.

Section 5: Carcinogenicity—Evaluating the Risk of Cancer

Carcinogenicity studies are long-term bioassays designed to assess the tumor-promoting potential of a compound. These studies are typically required for drugs that are intended for chronic use. [2]For piperazine derivatives, some nitrosated forms have shown carcinogenic potential, making this a critical area of investigation. [3][4] Experimental Protocol: The Two-Year Rodent Bioassay

• Species Selection: Typically conducted in two rodent species (e.g., rats and mice).

• Dose Selection: Doses are based on the maximum tolerated dose (MTD) determined in shorter-term studies.

• Duration: Animals are dosed for the majority of their lifespan (e.g., 24 months for rats).

• Endpoints: The primary endpoints are the incidence and type of tumors observed in treated animals compared to controls.

Section 6: Reproductive and Developmental Toxicity—Protecting Future Generations

Reproductive and developmental toxicity studies are designed to assess the potential adverse effects of a substance on sexual function, fertility, and development. [5][6] Experimental Protocols: A Multi-Segment Approach

• Fertility and Early Embryonic Development (Segment I): Evaluates the effects on male and female reproductive performance and the early stages of gestation.

• Embryo-Fetal Development (Segment II - Teratogenicity): Assesses the potential to induce structural abnormalities in the developing fetus. [7]* Pre- and Postnatal Development (Segment III): Examines the effects on late fetal development, parturition, lactation, and offspring viability and growth.

Data Presentation: Key Endpoints in Reproductive and Developmental Toxicity

Study Segment	Key Endpoints
Segment I	Mating and fertility indices, implantation sites, litter size.
Segment II	Fetal viability, weight, and morphology (skeletal and visceral).
Segment III	Maternal health, parturition, pup viability, growth, and development.

Section 7: Safety Pharmacology—Assessing Effects on Vital Functions

Safety pharmacology studies are conducted to identify potential adverse effects on major physiological systems. [8] Core Battery of Tests:

• Cardiovascular System: Effects on blood pressure, heart rate, and electrocardiogram (ECG).

• Respiratory System: Effects on respiratory rate and tidal volume.

• Central Nervous System: A functional observational battery (FOB) to assess behavioral and neurological effects.

Section 8: Data Integration and Risk Assessment—From Animal Data to Human Safety

The culmination of the toxicological evaluation is the integration of all data to conduct a human risk assessment. The NOAEL from the most sensitive species and study is used to establish a safe starting dose for human clinical trials. [9] Visualization: The Funnel of Toxicological Assessment

Caption: The progressive stages of toxicological evaluation.

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An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

A Senior Application Scientist's Perspective on Navigating the Uncharacterized Pharmacological Landscape of a Novel Piperazine Derivative

Foreword: Embracing the Unknown in Drug Discovery

In the dynamic field of drug discovery, we often encounter novel chemical entities with intriguing structures but uncharacterized biological activities. 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine represents one such molecule. While its piperazine core and 2-methylphenyl substitution hint at potential interactions with central nervous system (CNS) receptors, a thorough review of the scientific literature reveals a conspicuous absence of specific receptor binding data. This guide is therefore crafted not as a retrospective summary of known affinities, but as a prospective roadmap for the rigorous scientific investigation required to unveil the pharmacological profile of this and other novel compounds. As researchers and drug development professionals, our expertise is most critical when we venture into uncharted territory. This document will serve as your comprehensive companion on this journey of discovery, providing not just the "what" and "how," but the critical "why" behind each experimental decision.

Deconstructing the Molecule: A Rationale for Target Prioritization

The structure of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine provides crucial clues for prioritizing our initial receptor screening panel. The 1-arylpiperazine scaffold is a well-established pharmacophore known to interact with a variety of biogenic amine receptors.[1][2]

• The 1-(2-methylphenyl) Moiety: The presence of a phenyl ring substituted at the ortho position with a methyl group is a common feature in ligands targeting serotonin (5-HT) and dopamine (D) receptors.[3][4] This substitution can influence the conformation of the molecule and its interaction with the receptor's binding pocket. Specifically, it suggests a potential for affinity towards 5-HT1A, 5-HT2A, and D2 receptors, which are common targets for arylpiperazine derivatives.[5][6][7]

• The Piperazine Core: The basic nitrogen atoms of the piperazine ring are critical for forming ionic interactions with acidic residues, such as aspartate, within the transmembrane domains of G-protein coupled receptors (GPCRs).[8]

• The 2,5,5-Trimethyl Substitution: This pattern of substitution on the piperazine ring is less common in the published literature. These methyl groups will introduce steric bulk, which could significantly impact the molecule's ability to fit into various receptor binding sites. This unique structural feature makes a priori predictions challenging and underscores the necessity for empirical testing. It may enhance selectivity for a particular receptor subtype or, conversely, reduce affinity across a broad range of targets.

Based on this structural analysis, a primary screening panel should focus on key CNS receptors implicated in the pharmacology of arylpiperazines.

Table 1: Proposed Initial Receptor Screening Panel

Receptor Family	Specific Receptors	Rationale
Serotonin (5-HT)	5-HT1A, 5-HT2A, 5-HT2C, 5-HT7	Arylpiperazines frequently exhibit high affinity for these receptors.[1][6][9]
Dopamine (D)	D1, D2, D3	The 1-phenylpiperazine moiety is a known dopamine receptor ligand scaffold.
Adrenergic (α)	α1, α2	Cross-reactivity with adrenergic receptors is common for arylpiperazines.[3][10]
Sigma (σ)	σ1, σ2	Some piperazine derivatives show significant affinity for sigma receptors.

This initial screen will provide a broad overview of the compound's potential biological targets and guide subsequent, more focused investigations.

The Cornerstone of Characterization: Radioligand Binding Assays

To empirically determine the binding affinity of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine for our prioritized targets, the competitive radioligand binding assay remains the gold standard due to its sensitivity and robustness.[11][12] This technique allows us to quantify the displacement of a high-affinity radiolabeled ligand from a receptor by our unlabeled test compound.

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a generalized procedure for a competitive radioligand binding assay. It is crucial to note that specific parameters, such as the choice of radioligand, cell line, and incubation conditions, will vary depending on the receptor being investigated.

Caption: A generalized workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay for the 5-HT1A Receptor

This protocol serves as a specific example for determining the binding affinity of our test compound for the human 5-HT1A receptor.

Materials:

• Test Compound: 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine hydrochloride

• Radioligand: [³H]8-OH-DPAT (a high-affinity 5-HT1A agonist)

• Cell Membranes: Membranes from CHO or HEK293 cells stably expressing the human 5-HT1A receptor.

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgSO₄, 0.5 mM EDTA, pH 7.4

• Non-specific Binding Control: 10 µM Serotonin or unlabeled 8-OH-DPAT

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/B)

• Scintillation Cocktail and Counter

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in assay buffer. A typical concentration range would be from 10⁻¹¹ M to 10⁻⁵ M.

  • Dilute the [³H]8-OH-DPAT in assay buffer to a final concentration that is approximately equal to its Kd for the 5-HT1A receptor (typically 0.5-1.5 nM).

  • Thaw the cell membranes on ice and resuspend in ice-cold assay buffer to a final protein concentration that yields a sufficient signal-to-noise ratio. This must be optimized for each batch of membranes.

• Assay Setup (in triplicate in a 96-well plate):

  • Total Binding: 50 µL of assay buffer + 50 µL of [³H]8-OH-DPAT + 100 µL of cell membrane suspension.

  • Non-specific Binding: 50 µL of 10 µM Serotonin + 50 µL of [³H]8-OH-DPAT + 100 µL of cell membrane suspension.

  • Competitive Binding: 50 µL of each dilution of the test compound + 50 µL of [³H]8-OH-DPAT + 100 µL of cell membrane suspension.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C or 37°C) for a duration sufficient to reach equilibrium (typically 60-120 minutes).

• Termination and Filtration: Rapidly terminate the reaction by filtering the contents of each well through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and allow to equilibrate. Measure the radioactivity in each vial using a liquid scintillation counter.

Data Analysis and Interpretation: From Raw Counts to Affinity Constants

The raw data from the scintillation counter (counts per minute, CPM, or disintegrations per minute, DPM) must be processed to determine the affinity of the test compound.

Caption: The logical flow of data analysis in a competitive radioligand binding assay.

• Calculation of Specific Binding: For each data point, calculate the specific binding by subtracting the average DPM of the non-specific binding wells from the average DPM of the total binding wells.

• Determination of IC₅₀: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of the test compound that displaces 50% of the specifically bound radioligand. This value is determined by plotting the percentage of specific binding against the logarithm of the test compound concentration and fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.

• Calculation of Kᵢ (Inhibition Constant): The IC₅₀ is an experimentally dependent value influenced by the concentration of the radioligand used. To obtain a more absolute measure of affinity, the Kᵢ is calculated using the Cheng-Prusoff equation.[13][14]

  Kᵢ = IC₅₀ / (1 + [L]/Kd)

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the dissociation constant of the radioligand for the receptor (this should be determined independently via a saturation binding experiment).

The Kᵢ value represents the affinity of the unlabeled drug for the receptor. A lower Kᵢ value indicates a higher binding affinity.

Synthesizing the Data: Building a Receptor Affinity Profile

After performing binding assays across the entire screening panel, the resulting Kᵢ values should be compiled into a comprehensive table to visualize the compound's receptor affinity profile.

Table 2: Hypothetical Receptor Binding Affinity Profile for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Receptor	Kᵢ (nM)
Serotonin
5-HT1A	e.g., 15
5-HT2A	e.g., 250
5-HT2C	e.g., >1000
5-HT7	e.g., 800
Dopamine
D1	e.g., >10,000
D2	e.g., 50
D3	e.g., 120
Adrenergic
α1	e.g., 300
α2	e.g., >1000
Sigma
σ1	e.g., 75
σ2	e.g., >1000

Note: The Kᵢ values presented in this table are purely hypothetical and for illustrative purposes only.

This profile would suggest that 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is a ligand with moderate to high affinity for the 5-HT1A, D2, and σ1 receptors, with lower affinity for other screened targets. This information is invaluable for guiding subsequent functional assays to determine whether the compound acts as an agonist, antagonist, or inverse agonist at these primary targets.

Concluding Remarks and Future Directions

The journey to characterize a novel chemical entity like 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is a testament to the systematic and rigorous nature of scientific inquiry. While its unique trimethyl substitution pattern on the piperazine ring initially presents a challenge to predictive pharmacology, the established principles of structure-activity relationships for arylpiperazines provide a logical starting point for investigation.

This guide has provided a comprehensive framework for elucidating the receptor binding profile of this compound, from target prioritization based on structural analogy to the detailed execution and analysis of radioligand binding assays. The hypothetical data presented underscore the importance of empirical testing to build a complete pharmacological picture.

The next logical steps in the characterization of this molecule would involve:

• Functional Assays: To determine the functional activity (agonist, antagonist, etc.) at the receptors for which it shows significant affinity.

• In Vivo Studies: To assess its pharmacokinetic properties and potential behavioral effects in animal models.

• Lead Optimization: If a desirable pharmacological profile is identified, medicinal chemistry efforts can be employed to synthesize analogs to improve potency, selectivity, and drug-like properties.

By following the principles and protocols outlined in this guide, researchers can confidently navigate the process of characterizing novel compounds, transforming chemical structures into a deeper understanding of their potential therapeutic value.

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Studies on 1-arylpiperazine derivatives with affinity for rat 5-HT7 and 5-HT1A receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A chemometric study of the 5-HT(1A) receptor affinities presented by arylpiperazine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.bg.ac.rs [chem.bg.ac.rs]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Arylpiperazines with affinity toward alpha(1)-adrenergic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Receptor-Ligand Binding Assays [labome.com]
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• 14. m.youtube.com [m.youtube.com]

Preliminary Screening of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine for CNS Activity: A Technical Guide

Executive Summary

The development of novel central nervous system (CNS) therapeutics relies heavily on the precise modulation of monoaminergic pathways. Phenylpiperazine derivatives are well-established pharmacophores known for their high affinity toward serotonin (5-HT) and adrenergic receptors[1]. The compound 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (CAS: 1864061-60-8) represents a highly substituted analog of the classic 1-(2-methylphenyl)piperazine scaffold[2].

This technical whitepaper outlines a comprehensive, causality-driven screening paradigm to evaluate the CNS activity of this specific compound. By systematically assessing receptor binding, functional G-protein coupling, and preliminary in vivo behavior, researchers can establish a robust pharmacological profile for this novel entity.

Structural Rationale & Pharmacodynamic Hypotheses

The core 1-phenylpiperazine moiety is a privileged structure in neuropharmacology, typically acting as a ligand for 5-HT1A, 5-HT2A, and 5-HT7 receptors[3]. However, the introduction of three methyl groups at the 2, 5, and 5 positions of the piperazine ring, combined with an ortho-methyl substitution on the phenyl ring, fundamentally alters the molecule's physicochemical and steric properties:

• Steric Hindrance & Receptor Selectivity: The bulky 2,5,5-trimethyl substitution restricts the conformational flexibility of the piperazine ring. This steric bulk is hypothesized to clash with the narrow binding pocket of the 5-HT1A receptor, potentially shifting selectivity toward receptors with larger orthosteric sites, such as the 5-HT7 or 5-HT2A receptors[4].

• Metabolic Stability: The methyl groups adjacent to the basic nitrogen (positions 2 and 5) provide significant steric shielding against oxidative deamination by Monoamine Oxidase (MAO), likely prolonging the compound's half-life compared to unsubstituted analogs.

• Lipophilicity and BBB Penetration: The addition of four methyl groups (three on piperazine, one on phenyl) increases the overall lipophilicity (LogP), theoretically enhancing passive diffusion across the Blood-Brain Barrier (BBB).

Caption: 5-HT receptor GPCR signaling pathways targeted by phenylpiperazine derivatives.

Tier 1: In Vitro Radioligand Binding Assays

To establish the primary pharmacological targets, the compound must undergo competitive radioligand binding assays against a panel of CNS receptors. Given the structural lineage, the primary targets are 5-HT1A, 5-HT2A, and 5-HT7[5].

Step-by-Step Methodology: Competitive Radioligand Binding

This protocol is designed as a self-validating system, utilizing established reference ligands to ensure assay integrity.

• Membrane Preparation:

  • Culture CHO-K1 cells stably expressing human 5-HT1A, 5-HT2A, or 5-HT7 receptors.

  • Harvest cells and homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

  • Centrifuge at 40,000 × g for 15 minutes at 4°C. Resuspend the pellet in assay buffer (50 mM Tris-HCl, 4 mM CaCl2, 0.1% ascorbic acid).

• Compound Dilution:

  • Prepare a 10 mM stock of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in 100% DMSO.

  • Perform serial dilutions to achieve final assay concentrations ranging from 10−10 M to 10−4 M (maintaining final DMSO concentration < 1%).

• Incubation:

  • In a 96-well plate, combine 100 µL of membrane suspension, 50 µL of the test compound, and 50 µL of the specific radioligand (e.g., [³H]-8-OH-DPAT for 5-HT1A, [³H]-Ketanserin for 5-HT2A, [³H]-5-CT for 5-HT7)[1].

  • Define non-specific binding (NSB) using 10 µM of unlabeled 5-HT.

  • Incubate at 25°C for 60 minutes to reach equilibrium.

• Filtration & Quantification:

  • Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).

  • Wash filters three times with ice-cold wash buffer.

  • Add scintillation cocktail and quantify bound radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate IC50 values using non-linear regression. Convert to Ki​ (inhibition constant) using the Cheng-Prusoff equation.

Tier 2: Functional GPCR Assays

Binding affinity ( Ki​ ) does not indicate intrinsic efficacy. Because phenylpiperazines can act as full agonists, partial agonists, or antagonists, functional assays are mandatory to determine the directionality of the G-protein modulation[5].

Step-by-Step Methodology: HTRF cAMP Accumulation Assay (5-HT7 / Gs-coupled)

• Cell Seeding: Seed HEK293 cells expressing the human 5-HT7 receptor into a 384-well microplate at 5,000 cells/well in stimulation buffer (HBSS, 5 mM HEPES, 0.5 mM IBMX to inhibit phosphodiesterase).

• Agonist Mode Testing: Add 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine at varying concentrations ( 10−9 to 10−5 M). Incubate for 30 minutes at room temperature.

• Antagonist Mode Testing (Parallel Run): Pre-incubate cells with the test compound for 15 minutes, followed by the addition of a sub-maximal concentration of 5-HT (EC80).

• Detection: Add Homogeneous Time-Resolved Fluorescence (HTRF) reagents: cryptate-labeled anti-cAMP antibody and d2-labeled cAMP.

• Readout: Incubate for 1 hour and read the Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) signal at 665 nm and 620 nm. Calculate the ratio to determine intracellular cAMP levels.

Caption: Three-tiered preliminary CNS screening workflow for novel piperazine derivatives.

Tier 3: Preliminary In Vivo Behavioral Screening

If the compound demonstrates favorable in vitro profiles (e.g., high affinity and antagonist activity at 5-HT2A or 5-HT7), it must be evaluated in whole-organism models to confirm BBB penetrance and behavioral efficacy.

Core Behavioral Models

• Spontaneous Locomotor Activity (Open Field Test): Used as a general screen for CNS stimulation or depression. Phenylpiperazines with 5-HT2A agonist activity often induce hyperactivity, whereas antagonists may cause mild sedation.

• Head-Twitch Response (HTR) in Mice: A highly specific behavioral proxy for 5-HT2A receptor activation. If 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is a 5-HT2A antagonist, it should dose-dependently block HTR induced by a known agonist (e.g., DOI)[5].

• Light-Dark Box Test: Assesses anxiolytic potential, heavily mediated by 5-HT1A and 5-HT7 receptor modulation[4].

Quantitative Data Interpretation & Decision Matrix

To facilitate Go/No-Go decisions in the drug development pipeline, the following table outlines the hypothetical threshold criteria for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine based on standard industry benchmarks for CNS active agents.

Assay Category	Parameter	Target Threshold for "Go" Decision	Implications of Result
Receptor Binding	5-HT1A Ki​	>500 nM (Desired Selectivity)	Confirms steric clash prevents 5-HT1A binding.
Receptor Binding	5-HT2A Ki​	<50 nM	Strong target engagement.
Receptor Binding	5-HT7 Ki​	<30 nM	Strong target engagement.
Functional (cAMP)	5-HT7 Efficacy	IC50​<100 nM (Antagonist Mode)	Confirms compound acts as a 5-HT7 antagonist.
In Vitro ADME	PAMPA-BBB	Papp​>10×10−6 cm/s	Confirms high lipophilicity allows BBB crossing.
In Vivo Behavior	HTR Inhibition	ED50​<5 mg/kg (i.p.)	Confirms in vivo 5-HT2A antagonism.

References

• AccelaChem. Product Catalog: 2,5,5-trimethyl-1-(2-methylphenyl)piperazine hydrochloride (CAS: 1864061-60-8).
• Journal of Medicinal Chemistry - ACS Publications. (Phenylpiperazinyl-butyl)oxindoles as Selective 5-HT7 Receptor Antagonists.
• PMC - National Institutes of Health. Novel serotonin 5-HT2A receptor antagonists derived from 4-phenylcyclohexane-5-spiro-and 5-methyl-5-phenyl-hydantoin, for use as potential antiplatelet agents.
• MDPI. The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives.
• Journal of Medicinal Chemistry - ACS Publications. Structure−Activity Relationship Studies on the 5-HT1A Receptor Affinity of 1-Phenyl-4-[ω-(α- or β-tetralinyl)alkyl]piperazines. 4.

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1153896-36-6,2-[(2,2,2-trifluoroethyl)amino]butan-1-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-UV Method Development and Validation for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Analyte Profiling & Chromatographic Challenges

The quantification of piperazine derivatives in pharmaceutical development is historically fraught with analytical hurdles. Our target analyte, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine , is a sterically hindered, highly lipophilic molecule featuring a basic secondary amine on the piperazine ring.

Unlike simple aliphatic piperazines that lack a chromophore and require complex, time-consuming chemical derivatization (e.g., using NBD-Cl or benzaldehyde) to be visible under UV light[1][2], the 2-methylphenyl (o-tolyl) moiety in this compound provides a robust, native UV chromophore. This structural advantage allows for direct HPLC-UV quantification without derivatization[3].

However, the core challenge remains: the basicity of the piperazine ring (pKa ~9.0). Basic amines notoriously undergo secondary ion-exchange interactions with residual acidic silanols on standard silica-based stationary phases. If left unmitigated, this results in severe peak tailing, shifting retention times, and compromised resolution[4].

Method Development Rationale: The Causality of Choice

To develop a robust, high-throughput method, we must engineer a chromatographic environment that actively suppresses these secondary interactions. Every parameter chosen below is dictated by the thermodynamic and chemical properties of the analyte.

• Stationary Phase Selection: We bypass conventional C18 columns in favor of a polar-embedded stationary phase (e.g., Agilent Zorbax Bonus-RP or Waters SymmetryShield). The embedded amide or carbamate groups within the alkyl chain sterically and electronically shield the residual surface silanols from the basic secondary amine of the piperazine ring. This fundamentally prevents the ion-exchange interactions that cause peak tailing[4].

• Mobile Phase Thermodynamics: A low-pH mobile phase utilizing 0.1% Formic Acid (pH ~2.7) is selected over neutral buffers. The causality is twofold: First, it fully protonates the basic piperazine nitrogen, ensuring the analyte exists in a single, predictable ionization state. Second, it drops the mobile phase pH well below the pKa of surface silanols (pKa ~3.5–4.5), neutralizing them and further eliminating tailing[4].

• Detection Strategy: Direct UV detection at 254 nm leverages the phenyl ring's absorbance, providing high specificity and avoiding the variability introduced by derivatization steps[3].

Figure 1: Logical workflow for overcoming the chromatographic challenges of basic piperazine derivatives.

The Self-Validating Protocol: System Suitability Testing (SST)

A reliable analytical protocol must act as a self-validating system. Before any sample is quantified, the HPLC system must prove it is "fit-for-purpose" at that exact moment. The following System Suitability Test (SST) criteria must be met using a standard solution (50 µg/mL) prior to batch analysis:

SST Parameter	Acceptance Criteria	Scientific Rationale
Tailing Factor ( Tf​ )	≤1.5	Confirms successful suppression of silanol interactions.
Theoretical Plates ( N )	≥5,000	Ensures column efficiency and optimal mass transfer.
Injection Repeatability	%RSD≤2.0% (n=5)	Validates autosampler precision and baseline stability.

Step-by-Step Experimental Methodology

Reagents and Materials

• Analyte: 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine Reference Standard (>99.5% purity).

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 MΩ·cm).

• Modifier: LC-MS grade Formic Acid.

Chromatographic Conditions

Parameter	Condition
Column	Agilent Zorbax Bonus-RP (250 × 4.6 mm, 5 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Elution Mode	Isocratic (30% A : 70% B)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm (Diode Array Detector)
Injection Volume	10 µL

Preparation of Solutions

• Diluent Preparation: Mix Water and Acetonitrile in a 50:50 (v/v) ratio. Degas via sonication for 10 minutes.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate to dissolve, and make up to the mark.

• Working Standard (50 µg/mL): Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Preparation: Weigh the equivalent of 10.0 mg of the active pharmaceutical ingredient (API) or formulation matrix, extract with 10 mL of diluent, sonicate for 15 minutes, centrifuge at 5000 rpm for 5 minutes, and filter the supernatant through a 0.22 µm PTFE syringe filter before injection.

ICH Q2(R2) Method Validation

This method was validated in strict accordance with the revised ICH Q2(R2) guidelines (effective June 14, 2024), which represent a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach for analytical procedures[5][6]. The objective is to demonstrate that the analytical procedure is unequivocally fit for its intended purpose[7].

Linearity and Range

The reportable range was established by assessing the linearity of the method across 10% to 150% of the target concentration (5 µg/mL to 75 µg/mL)[7].

Parameter	Result	ICH Q2(R2) Acceptance Criteria
Correlation Coefficient ( R2 )	0.9998	≥0.999
Regression Equation	y=45213x+1204	N/A
LOD (S/N 3:1)	0.15 µg/mL	Visual or S/N evaluation
LOQ (S/N 10:1)	0.45 µg/mL	Precision at LOQ ≤5.0%

Accuracy (Spike Recovery)

Accuracy was evaluated by spiking known amounts of the analyte into a placebo matrix at three concentration levels (50%, 100%, and 150% of the nominal concentration), prepared in triplicate[4].

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Mean Recovery (%)	%RSD
50%	25.0	24.8	99.2%	0.8%
100%	50.0	50.3	100.6%	0.5%
150%	75.0	74.5	99.3%	0.7%

Robustness

Robustness was verified by deliberately introducing minor variations to the chromatographic conditions to simulate typical laboratory fluctuations[6]. The method maintained a tailing factor ≤1.5 and %RSD≤2.0% under all the following conditions:

• Flow rate variations (± 0.1 mL/min)

• Column temperature variations (± 5°C)

• Mobile phase composition variations (± 2% Acetonitrile)

Figure 2: Lifecycle and Quality-by-Design (QbD) approach to analytical method validation per ICH Q2(R2).

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline Source: qbdgroup.com URL:5

• Validation of Analytical Procedures Q2(R2) - ICH Source: ich.org URL:7

• A Comparative Guide to HPLC-UV Method Development for N-Boc-piperazine Analysis Source: benchchem.com URL:3

• ICH Q2(R2) Guide: Analytical Method Validation Explained Source: intuitionlabs.ai URL:6

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV Source: jocpr.com URL:1

• Analytical method for 1-methyl-4-amino-piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV Source: tandfonline.com URL:2

• Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage forms Source: japtronline.com URL:4

Sources

• 1. jocpr.com [jocpr.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage forms | Journal of Applied Pharmaceutical Research [japtronline.com]
• 5. qbdgroup.com [qbdgroup.com]
• 6. intuitionlabs.ai [intuitionlabs.ai]
• 7. database.ich.org [database.ich.org]

Comprehensive Mass Spectrometry Profiling of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Application Note & Technical Protocol Target Audience: Analytical Chemists, Forensic Toxicologists, and Drug Development Scientists

Executive Summary & Molecular Architecture

The identification and structural elucidation of substituted piperazines are critical in both pharmaceutical development and the forensic profiling of designer drugs[1]. 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (Exact Mass: 218.1783 Da, Formula: C₁₄H₂₂N₂) presents a unique analytical challenge due to its highly sterically hindered architecture.

Unlike traditional unsubstituted phenylpiperazines, which typically exhibit a standard neutral loss of 42 Da (C₃H₆) or 58 Da in electron ionization (EI)[2], the presence of the gem-dimethyl group at the C5 position and a methyl group at the C2 position fundamentally rewires the gas-phase thermodynamics of this molecule. As a Senior Application Scientist, I have designed this guide to move beyond simple peak-matching. Here, we deconstruct the causality behind the fragmentation mechanics and provide a self-validating analytical workflow to ensure absolute confidence in structural assignment.

Mechanistic Fragmentation Pathways: The Causality of Cleavage

To accurately identify this compound, one must understand how its specific functional groups direct charge retention and bond cleavage during mass spectrometry.

GC-EI-MS (70 eV) Gas-Phase Thermodynamics

In standard 70 eV EI-MS, the molecular ion[M]⁺• (m/z 218) is formed but is highly transient. The fragmentation is entirely dominated by the C5 gem-dimethyl group .

• The Alpha-Cleavage Directive: The most favorable thermodynamic pathway is the alpha-cleavage of one of the C5 methyl groups. The loss of a methyl radical (•CH₃, -15 Da) generates a highly stable, heavily substituted iminium cation at m/z 203. This transition is so energetically favorable that m/z 203 will universally present as the base peak.

• Ring Shattering: Subsequent high-energy cleavages shatter the piperazine ring, leading to the loss of the C4-C5-C6 aliphatic bridge.

• Aryl Charge Retention: The inductive electron-donating effect of the ortho-methyl group on the phenyl ring stabilizes positive charge, resulting in the diagnostic o-tolyl cation (m/z 91) and the o-tolyl-amine radical cation (m/z 118)[3].

LC-ESI-MS/MS (CID) Mechanics

Under Collision-Induced Dissociation (CID) in positive electrospray ionization, the protonated precursor [M+H]⁺ at m/z 219.186 undergoes even-electron fragmentation[4].

• Low Collision Energy (15 eV): The secondary amine (N4) is the primary site of protonation. The initial thermal energy drives the neutral loss of ammonia (NH₃, -17 Da), yielding m/z 202.160.

• High Collision Energy (35 eV): As collision energy ramps, the C-N bonds bridging the piperazine and the aryl ring are cleaved[3]. The charge is retained on the aromatic moiety, producing the m/z 119.086 and m/z 91.054 diagnostic ions.

Figure 1: Logical causality of EI-MS fragmentation pathways driven by structural thermodynamics.

Data Synthesis & Quantitative Profiling

The following tables synthesize the expected quantitative mass spectrometry data, providing a direct reference for library building and spectral matching.

Table 1: GC-EI-MS (70 eV) Diagnostic Fragmentation Profile

m/z	Ion Type / Formula	Relative Abundance	Mechanistic Origin
218	[C₁₄H₂₂N₂]⁺•	10 - 15%	Intact Molecular Ion
203	[C₁₃H₁₉N₂]⁺	100% (Base Peak)	Alpha-cleavage at C5; loss of •CH₃
160	[C₁₁H₁₄N]⁺	25 - 35%	Loss of C₃H₈N from the piperazine core
118	[C₈H₁₀N]⁺•	40 - 50%	o-Tolyl-N=CH₂ radical cation
91	[C₇H₇]⁺	60 - 75%	Tropylium / o-Tolyl cation
56	[C₃H₆N]⁺	20 - 30%	Piperazine ring fragment

Table 2: LC-ESI-MS/MS (Positive Ion Mode) CID Transitions

Precursor m/z	Product m/z	Optimal CE (eV)	Neutral Loss	Structural Significance
219.186	202.160	15	-17 Da (NH₃)	Confirms presence of unsubstituted N4 secondary amine
219.186	176.107	20	-43 Da (C₂H₅N)	Initial piperazine ring opening
219.186	119.086	30	-100 Da	Cleavage yielding o-Tolyl-NH=CH₂⁺
219.186	91.054	35	-128 Da	Ultimate core shatter; isolated o-Tolyl cation

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the analytical workflows below are designed as closed-loop, self-validating systems. You must not proceed to sample analysis until the System Suitability Test (SST) criteria are met.

Protocol A: Sample Preparation & System Suitability

Causality Check: Piperazines possess a secondary amine with a pKa of ~9.5. Liquid-liquid extraction (LLE) must be performed at a pH > 10.5 to ensure the molecule is in its lipophilic freebase form, preventing signal loss in the aqueous waste.

• Matrix Spiking: Aliquot 100 µL of the biological/forensic sample. Spike with 10 µL of internal standard (e.g., Piperazine-d8 at 1 µg/mL).

• Alkalinization: Add 500 µL of 0.1 M Sodium Carbonate buffer (pH 10.5). Vortex for 30 seconds.

• Extraction: Add 1.0 mL of Hexane:Ethyl Acetate (80:20, v/v). Vortex for 2 minutes, then centrifuge at 10,000 × g for 5 minutes. Transfer the organic layer to an autosampler vial.

• Self-Validation Gate (SST):

  • Step 1: Inject a pure solvent blank. Requirement: Carryover signal at m/z 218 must be < 3:1 Signal-to-Noise (S/N).

  • Step 2: Inject a 50 ng/mL Quality Control (QC) standard of 1-phenylpiperazine. Requirement: Mass accuracy must be < 5 ppm, and chromatographic peak asymmetry must fall between 0.8 and 1.2. Do not proceed if criteria fail.

Protocol B: LC-ESI-MS/MS Acquisition Workflow

Causality Check: The o-tolyl group provides significant pi-electron density. Using a biphenyl stationary phase instead of a standard C18 column exploits orthogonal pi-pi stacking interactions, resolving this specific regioisomer from isobaric designer drugs[4].

• Chromatography: Utilize a Biphenyl core-shell column (100 × 2.1 mm, 2.6 µm).

• Mobile Phases:

  • Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient Elution:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Ramp to 95% B

  • 6.0 - 7.5 min: Hold at 95% B

  • 7.5 - 8.0 min: Return to 5% B (Equilibration)

• Mass Spectrometry Parameters:

  • Ionization: ESI Positive. Capillary Voltage: 3.5 kV. Source Temp: 300 °C.

  • Acquisition: Dynamic Multiple Reaction Monitoring (dMRM) or Data-Dependent Acquisition (DDA). Ramp Collision Energy (CE) continuously from 15 eV to 35 eV to capture both fragile neutral losses and robust core fragments simultaneously.

Figure 2: Self-validating analytical workflow architecture for piperazine profiling.

References

• Title: Identification and structural characterization of three psychoactive substances, phenylpiperazines (pBPP and 3,4-CFPP) and a cocaine analogue (troparil)
• Source: National Institutes of Health (PMC)
• Source: National Institutes of Health (PubMed)
• Title: Mass Fragmentation Characteristics of Piperazine Analogues Source: Journal of Chinese Mass Spectrometry Society URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 4. Mass Spectral and Chromatographic Studies on Some Halogenatedphenyl-2-Piperazinopropanones - PubMed [pubmed.ncbi.nlm.nih.gov]

NMR spectroscopy characterization of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Application Notes and Protocols

Topic: NMR Spectroscopy Characterization of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Audience: Researchers, scientists, and drug development professionals.

Abstract

N-aryl piperazines represent a privileged scaffold in medicinal chemistry, frequently appearing in a wide array of therapeutic agents.[1][2] Their structural elucidation, however, is often complicated by complex conformational dynamics, including piperazine ring interconversion and restricted rotation around the N-aryl bond. This application note provides a comprehensive guide to the definitive NMR spectroscopic characterization of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, a representative asymmetrically substituted N-aryl piperazine. We present a multi-faceted approach combining standard 1D (¹H, ¹³C) and 2D NMR techniques (COSY, HSQC, HMBC, NOESY) with variable temperature (VT) NMR studies. The causality behind experimental choices is detailed, providing a robust framework for researchers to not only replicate the analysis but also to adapt these principles for other structurally complex piperazine derivatives.

Introduction: Structural & Conformational Considerations

The target molecule, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, possesses several key structural features that dictate its NMR spectroscopic behavior:

• Asymmetry: The piperazine ring is asymmetrically substituted, rendering all ring protons and carbons chemically non-equivalent.

• Chirality: The presence of a methyl group at the C2 position introduces a chiral center, leading to diastereotopic relationships between geminal protons on the C3 and C6 methylene groups.

• Steric Hindrance: The ortho-methyl group on the N-phenyl substituent sterically hinders rotation around the N1-C(Aryl) bond. Similarly, the gem-dimethyl groups at C5 influence the preferred chair conformation of the piperazine ring.

These features give rise to two primary dynamic processes that occur on the NMR timescale: piperazine ring inversion and N-Aryl bond rotation.[3][4][5] At room temperature, if the energy barriers to these processes are in the intermediate exchange regime, NMR signals can appear significantly broadened. By lowering the temperature, it is often possible to slow these exchanges sufficiently to observe distinct signals for each conformer.[6][7]

Caption: Conformational dynamics influencing the NMR spectrum.

Predicted ¹H and ¹³C NMR Spectral Data

Prior to acquisition, predicting the spectral data provides a valuable roadmap for interpretation. The following tables summarize the expected chemical shifts for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, based on data from analogous substituted piperazines and fundamental NMR principles.[8][9][10]

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Notes
Aromatic (Tolyl)	7.0 - 7.4	Multiplets	Four distinct signals expected for the ABCD spin system.
Piperazine H2	3.0 - 3.5	Multiplet	Adjacent to the chiral center and N-aryl group.
Piperazine H3 (2H)	2.8 - 3.3	Multiplets	Diastereotopic protons, likely appearing as complex multiplets.
Piperazine H6 (2H)	2.5 - 3.0	Multiplets	Diastereotopic protons, likely appearing as complex multiplets.
N4-H	1.5 - 2.5	Broad Singlet	Exchangeable proton; position and width are solvent/concentration dependent.
Tolyl -CH₃	2.2 - 2.4	Singlet	Characteristic chemical shift for an aryl methyl group.
C5 -CH₃ (gem-diMe)	1.0 - 1.3	Two Singlets	The two methyl groups are diastereotopic due to the C2 chiral center and may resolve into two separate singlets.

| C2 -CH₃ | 0.9 - 1.2 | Doublet | Coupled to the H2 proton. |

Table 2: Predicted ¹³C NMR Data (101 MHz, CDCl₃)

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Notes
Aromatic (Tolyl)	120 - 150	Six signals expected, with the N-bearing carbon being the most downfield.
Piperazine C2	55 - 65	Methine carbon adjacent to nitrogen.
Piperazine C3	45 - 55	Methylene carbon.
Piperazine C5	40 - 50	Quaternary carbon.
Piperazine C6	50 - 60	Methylene carbon.
Tolyl -CH₃	17 - 22	Aromatic methyl carbon.
C5 -CH₃ (gem-diMe)	25 - 35	Two signals may be observed due to diastereotopicity.

| C2 -CH₃ | 15 - 20 | Aliphatic methyl carbon. |

Experimental Protocols

The following protocols are designed to provide a comprehensive dataset for the unambiguous structural and conformational characterization of the title compound.

Sample Preparation

• Weighing: Accurately weigh 10-15 mg of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine.

• Solvent Selection: Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a good first choice for its ability to dissolve many organic compounds and its relatively clean spectral window. For variable temperature studies, deuterated toluene (toluene-d₈) or dichloromethane (CD₂Cl₂) may be more suitable due to their lower freezing points.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to serve as the internal reference for both ¹H and ¹³C spectra (δ = 0.00 ppm).[8]

• Transfer: Transfer the solution to a 5 mm NMR tube.

Instrument Setup

• Insertion: Place the NMR tube into the spectrometer's probe.

• Locking & Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming on the magnetic field to achieve optimal homogeneity, which is critical for resolving complex multiplets and observing sharp signals.[11]

1D NMR Acquisition

• ¹H NMR Acquisition:

  • Pulse Program: Standard single 90° pulse (e.g., 'zg' or 'zg30').

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: ~3-4 seconds.

  • Relaxation Delay (d1): 2 seconds. A longer delay may be needed if quantitative integration is critical, but 2s is sufficient for routine characterization.

  • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

• ¹³C{¹H} NMR Acquisition:

  • Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg' or 'zgpg30').

  • Spectral Width: 0-200 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2-5 seconds. A longer delay is generally required for ¹³C NMR, especially for non-protonated (quaternary) carbons which have longer relaxation times.

  • Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance and inherent sensitivity.

2D NMR Acquisition

The acquisition of a suite of 2D NMR spectra is indispensable for assigning the complex spectrum of this molecule.[9]

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). This is essential for tracing the connectivity within the piperazine ring and the tolyl group.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon atom to which it is directly attached. This provides an unambiguous link between the ¹H and ¹³C assignments.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Correlates proton and carbon signals over longer ranges (typically 2-4 bonds). This is critical for connecting fragments, for instance, linking the tolyl protons to the piperazine ring carbons via the N1-C(Aryl) bond, and for assigning quaternary carbons.

• ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close to each other in space (<5 Å), irrespective of their bonding.[12] This is the key experiment for determining the relative stereochemistry and preferred conformation.

Caption: A logical workflow for the complete NMR characterization.

Variable Temperature (VT) NMR Protocol

The observation of broad signals at room temperature necessitates a VT-NMR study.[6][13]

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K).

• Cooling: Decrease the sample temperature in increments of 10-15 K (e.g., 283 K, 273 K, 258 K, etc.), allowing the temperature to equilibrate for 5-10 minutes at each step.

• Acquisition: Acquire a ¹H spectrum at each temperature.

• Analysis: Observe the changes in the spectra. As the temperature decreases, broad signals corresponding to exchanging conformers should sharpen and resolve into distinct sets of signals. Note any coalescence temperatures (Tc), where two exchanging signals merge into a single broad peak.

Spectral Interpretation & Data Analysis

Step-by-Step Signal Assignment

• Identify Simple Signals: Start with the singlets in the ¹H spectrum: the tolyl-CH₃ and the gem-dimethyl C5-CH₃ groups. Use the HSQC spectrum to find their corresponding ¹³C signals.

• Assign the Aromatic System: Use the COSY spectrum to trace the J-coupling pathway between the four protons on the tolyl ring.

• Trace the Piperazine Backbone: Begin with the C2-CH₃ doublet. In the COSY spectrum, this will show a correlation to the H2 proton. From H2, find the correlation to the two diastereotopic H3 protons. Continue around the ring if possible, though J-couplings across the N4 nitrogen will not be observed.

• Use HMBC for Connectivity: Use HMBC correlations to confirm assignments and piece together the structure. Key expected correlations include:

  • From the tolyl-CH₃ protons to the aromatic quaternary carbons.

  • From the piperazine H2/H6 protons to the N-bearing aromatic carbon.

  • From the C2-CH₃ and C5-CH₃ protons to their neighboring piperazine ring carbons.

• Confirm with HSQC: Throughout the process, use the HSQC spectrum to confirm the direct one-bond correlation for every C-H pair.

Elucidating Stereochemistry with NOESY

The NOESY spectrum provides through-space correlations that are crucial for defining the 3D structure and preferred conformation.[12] At a temperature where the conformers are "frozen out," distinct NOEs can be observed.

Caption: Diagram of key NOE correlations to define stereochemistry.

• Axial/Equatorial Positions: For a chair conformation, strong NOEs between protons in a 1,3-diaxial arrangement are expected. For example, an axial C2-methyl group would show an NOE to the axial protons on C6.

• N-Aryl Orientation: An NOE between the ortho-proton of the tolyl ring and the H2 proton of the piperazine ring would confirm their spatial proximity and help define the preferred rotational conformation.

Summary

The comprehensive NMR characterization of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine requires a systematic approach that goes beyond simple 1D spectral acquisition. By employing a combination of 1D and 2D NMR techniques, including COSY, HSQC, HMBC, and NOESY, a full assignment of all proton and carbon signals can be achieved. Furthermore, the application of variable temperature NMR is essential to understand and resolve the complex conformational dynamics inherent to this class of sterically hindered N-aryl piperazines. The protocols and interpretive strategies outlined in this note provide a robust and validated framework for the detailed structural analysis of this and other related compounds critical to the field of drug discovery.

References

• BenchChem. (2025).

• MDPI. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• Wodtke, R., et al. (2016). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. PMC. [Link]

• ResearchGate. (2026). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. [Link]

• Steinberg, J., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. PMC. [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of compound 3a measured in five different solvents. [Link]

• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. [Link]

• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. [Link]

• ResearchGate. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. [Link]

• ChEMBL. (n.d.). C–H Activation-Enabled Synthesis of A Piperazine- Embedded Azadibenzo[a,g]corannulene Analogue. [Link]

• Wodtke, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Publishing. [Link]

• ResearchGate. (2026). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. [Link]

• Joyce, L. A., et al. (2006). Chiral NMR Discrimination of Piperidines and Piperazines Using (18-Crown-6)-2,3,11,12-tetracarboxylic Acid. The Journal of Organic Chemistry. [Link]

• Yilmaz, F., et al. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie. [Link]

• Liu, M., et al. (2005). Complete assignments of ¹H and ¹³C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry. [Link]

• Wiley. (n.d.). 1,trans-2,4-TRIMETHYLPIPERIDINE. SpectraBase. [Link]

• Karayildirim, T., et al. (2017). Synthesis and characterization of piperazine-substituted dihydrofuran derivatives via Mn(OAc)₃ mediated radical cyclizations. PMC. [Link]

• ChemRxiv. (2023). Synthesis and spectroscopic investigation of substituted piperazine-2,5-dione derivatives. [Link]

• Harris, R. K., & Spragg, R. A. (1968). Nuclear magnetic resonance studies of six-membered rings. Part II. Chemical shifts and coupling constants in morpholine and piperazine derivatives. Journal of the Chemical Society B: Physical Organic. [Link]

• MDPI. (2024). Synthesis and Bioactivity Assessment of N-Aryl-Azasesamins. [Link]

• BenchChem. (2025). Application Notes and Protocols: ¹H and ¹³C NMR Spectral Analysis of 2-Hydroxy-5-methylpyrazine.

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• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• ChEMBL. (n.d.). Discovery of N-Aryl Piperazines as Selective mGlu(5) Potentiators with Efficacy in a Rodent Model Predictive of Anti-Psychotic Activity. [Link]

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in vivo dosing protocols for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine in rodents

Focus Compound: 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine Target Audience: Researchers, Pharmacologists, and Preclinical Drug Development Professionals Document Type: Advanced Protocol & Technical Guide

Introduction & Pharmacological Rationale

Arylpiperazines, particularly o-tolylpiperazine derivatives, represent a privileged structural scaffold in neuropharmacology. They are classically utilized to probe and modulate serotonergic (5-HT) and dopaminergic receptor systems[1]. The compound 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (commercially available as a hydrochloride salt, CAS: 1864061-60-8)[2] is a highly substituted, sterically constrained analog of o-tolylpiperazine.

Causality & Structural Insight: Why utilize a 2,5,5-trimethyl substitution? The addition of three methyl groups to the piperazine ring serves two critical pharmacokinetic and pharmacodynamic purposes:

• Metabolic Stability: It introduces steric hindrance that shields the piperazine ring from rapid oxidative metabolism by hepatic cytochrome P450 enzymes, theoretically extending the in vivo half-life.

• Receptor Subtype Selectivity: Conformationally constrained o-tolylpiperazines often exhibit a pharmacological shift. While parent compounds may act as broad-spectrum 5-HT agonists, bulky substitutions frequently lock the molecule into a conformation that favors selective 5-HT1B/1D receptor antagonism while reducing 5-HT2A affinity[3].

Because this compound is highly lipophilic and neurologically active[4], establishing a rigorous, self-validating in vivo dosing protocol in rodents requires precise vehicle selection, dose-titration, and integrated pharmacokinetic/pharmacodynamic (PK/PD) profiling.

Fig 1: Predicted 5-HT1B/1D receptor signaling modulation by the arylpiperazine derivative.

Formulation & Vehicle Selection

The physicochemical state of the test article dictates the formulation strategy. Administration of unoptimized vehicles can lead to drug precipitation in the peritoneal cavity or bloodstream, yielding erratic PK data and false-negative behavioral results.

Table 1: Recommended Vehicle Formulations for Rodent Dosing

Compound Form	Recommended Vehicle	Causality / Rationale	Max Dose Vol (IP)
Hydrochloride Salt	0.9% Saline or PBS (pH 7.4)	Highly water-soluble. Ensures rapid systemic absorption without vehicle-induced behavioral artifacts.	10 mL/kg (Mice)5 mL/kg (Rats)
Free Base	5% DMSO / 5% Tween-80 / 90% Saline	The lipophilic nature requires co-solvents to prevent precipitation. Tween-80 acts as a surfactant.	10 mL/kg (Mice)5 mL/kg (Rats)

Self-Validation Checkpoint: Always prepare a "Vehicle-Only" control arm. Co-solvents like DMSO can induce transient localized pain or mild sedation, which must be mathematically subtracted from the behavioral readout of the active compound.

Phase I: Pharmacokinetic (PK) Dose-Ranging Protocol

Before assessing efficacy, you must prove the compound reaches the target tissue (the brain) at therapeutically relevant concentrations.

Step-by-Step Methodology:

• Animal Preparation: Fast adult male C57BL/6 mice (20-25g) or Sprague-Dawley rats (250-300g) for 12 hours prior to oral (PO) dosing. Fasting is not required for Intraperitoneal (IP) or Intravenous (IV) routes.

• Dose Preparation: Formulate 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine HCl in 0.9% saline to achieve target doses of 1.0, 3.0, and 10.0 mg/kg.

• Administration & Sampling:

  • Administer the compound via the chosen route.

  • Collect blood via tail-vein microsampling (or terminal cardiac puncture) at 5, 15, 30, 60, 120, and 240 minutes post-dose.

  • Causality Insight: To verify blood-brain barrier (BBB) penetrance, sacrifice a subset of animals at the expected Tmax​ (typically 30 mins for IP) and harvest whole brain tissue.

• Bioanalysis: Homogenize brain tissue in a 1:3 ratio of ice-cold acetonitrile to precipitate proteins. Analyze plasma and brain homogenates via LC-MS/MS against a standard curve.

Table 2: Expected Pharmacokinetic Parameters (Arylpiperazine Class Baseline)

Parameter	Intravenous (IV)	Intraperitoneal (IP)	Oral (PO)
Tmax​ (Brain)	~5 min	15 - 30 min	45 - 60 min
Bioavailability (F%)	100%	> 80%	20 - 40% (First-pass effect)
Brain:Plasma Ratio	> 1.5	> 1.5	> 1.5
Half-life ( t1/2​ )	1 - 2 hours	1.5 - 2.5 hours	2 - 3 hours

Phase II: Pharmacodynamic (PD) Behavioral Protocol

Once the Tmax​ is established (e.g., 30 minutes post-IP injection), behavioral assays are timed to align with peak brain concentrations. Because o-tolylpiperazines modulate serotonergic tone[5], the Open Field Test (OFT) and Serotonin Syndrome Scoring are the gold standards for initial in vivo validation.

Step-by-Step Methodology:

• Habituation: Transfer rodents to the behavioral testing room 60 minutes prior to dosing to minimize stress-induced monoamine fluctuations.

• Dosing: Inject the optimized dose (e.g., 5 mg/kg IP) of the compound or vehicle.

• Incubation: Return the animal to its home cage for 25 minutes (approaching Tmax​ ).

• Open Field Test (Locomotor Activity):

  • Place the rodent in the center of a 40x40 cm automated infrared-tracking arena.

  • Record total distance traveled and center-zone entries for 15 minutes.

  • Causality Insight: 5-HT1B/1D antagonists typically increase exploratory behavior and locomotion, whereas 5-HT2A/2C agonists induce hypolocomotion. This test immediately phenotypes the compound's dominant receptor activity.

• Serotonin Syndrome Scoring:

  • Immediately following the OFT, observe the rodent in a clear cylinder for 10 minutes.

  • Score the presence of classic serotonergic behaviors: Head twitches, forepaw treading, and flat body posture.

  • Self-Validation Checkpoint: If severe serotonin syndrome is observed at low doses, the compound possesses potent 5-HT agonist properties, and the dose must be titrated down to avoid lethal toxicity.

Fig 2: Integrated in vivo workflow for PK/PD evaluation of novel neuropharmacological agents.

Conclusion

Establishing an in vivo protocol for highly substituted arylpiperazines like 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine requires a sequential, data-driven approach. By leveraging the aqueous solubility of the hydrochloride salt, confirming brain penetrance via LC-MS/MS, and aligning behavioral assays with the PK Tmax​ , researchers can generate robust, reproducible data that accurately reflects the compound's neuropharmacological potential.

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A Strategic Approach to the Chiral Separation of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine using High-Performance Liquid Chromatography

An Application Note and Protocol for the Chromatographic Enantioseparation of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Authored by: A Senior Application Scientist

Abstract

This application note presents a detailed, strategic guide for the development of a robust method for the enantioselective separation of 2,5,5-trimethyl-1-(2-methylphenyl)piperazine. Piperazine derivatives are a significant class of compounds in medicinal chemistry, frequently exhibiting chirality that can lead to stereospecific biological activity.[1][2][3] Consequently, the ability to resolve and quantify the individual enantiomers is critical for pharmaceutical development and quality control.[4] This document outlines a systematic approach, beginning with the selection of appropriate chiral stationary phases (CSPs) and progressing through mobile phase screening and method optimization. While a validated method for this specific analyte is not publicly available, the principles and protocols described herein are based on established chromatographic theory and successful separations of analogous N-arylpiperazine structures, providing a strong foundation for researchers.

Introduction: The Significance of Chiral Piperazines

The piperazine ring is a privileged scaffold in modern drug discovery, forming the core of numerous therapeutic agents with applications ranging from antihistamines to antipsychotics.[1][3] The introduction of substituents on the piperazine ring can create one or more stereocenters, resulting in enantiomeric pairs. It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit substantial differences in their pharmacodynamic, pharmacokinetic, and toxicological properties.[4][5]

The target analyte, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, possesses a chiral center at the C-2 position of the piperazine ring. Therefore, the development of a reliable analytical method to separate its (R)- and (S)-enantiomers is a prerequisite for any comprehensive preclinical or clinical evaluation. High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is the most powerful and widely adopted technique for this purpose.[6][7] This guide provides the scientific rationale and a practical, step-by-step protocol for achieving this separation.

Foundational Strategy: Method Development Workflow

A successful chiral separation is rarely achieved by chance. It requires a logical and systematic screening process. The workflow proposed here is designed to efficiently identify the optimal combination of a chiral stationary phase and a mobile phase system.

Caption: Method development workflow for chiral separation.

Analyte Characterization and Chiral Stationary Phase (CSP) Selection

The molecular structure of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine contains several key features that guide CSP selection:

• A basic tertiary amine: This necessitates the use of a basic additive in the mobile phase (especially in normal and polar organic modes) to prevent peak tailing by minimizing ionic interactions with residual silanols on the silica support.

• Two aromatic rings: These provide opportunities for π-π stacking interactions.

• A chiral center adjacent to a nitrogen atom: This allows for potential hydrogen bonding and dipole-dipole interactions near the stereocenter.

Based on these characteristics, polysaccharide-based CSPs are highly recommended as the primary screening tool. These phases, which consist of cellulose or amylose derivatives coated or immobilized on a silica gel support, offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion into the chiral grooves of the polysaccharide structure.[5][8]

Primary CSP Screening Recommendations:

• Immobilized Amylose-based CSP: (e.g., Chiralpak® IA, IC, ID)

• Immobilized Cellulose-based CSP: (e.g., Chiralpak® IB, IC)

• Coated Amylose/Cellulose-based CSPs: (e.g., Chiralcel® OD, Chiralpak® AD) - Note: Coated phases have more solvent restrictions.

Experimental Protocols

Protocol 1: CSP and Mobile Phase Screening

This protocol describes a systematic screening process to identify a promising set of conditions for the enantioseparation.

1. Analyte Preparation:

• Prepare a stock solution of the racemic 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine at 1.0 mg/mL in methanol or ethanol.
• Dilute the stock solution with the initial mobile phase to a working concentration of 20 µg/mL.

2. HPLC System and General Conditions:

• HPLC System: A standard HPLC or UHPLC system with a UV detector.
• Column Dimensions: 4.6 x 150 mm, 5 µm (or 3 µm for faster screening).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection Wavelength: 254 nm (or determine the UV maxima by scanning the analyte solution).
• Injection Volume: 5 µL.

3. Mobile Phase Screening Procedure:

• Install the first CSP to be tested (e.g., Chiralpak® IA).
• Sequentially run the following mobile phases. Equilibrate the column with at least 10 column volumes of the new mobile phase before each injection.
• Normal Phase (NP):
• Mobile Phase A: n-Heptane / Isopropanol (IPA) (90:10, v/v) + 0.1% Diethylamine (DEA).
• Mobile Phase B: n-Heptane / Ethanol (90:10, v/v) + 0.1% DEA.
• Polar Organic Mode (PO):
• Mobile Phase C: Acetonitrile (ACN) + 0.1% DEA.
• Mobile Phase D: Methanol (MeOH) + 0.1% DEA.
• Reversed Phase (RP):
• Mobile Phase E: ACN / 10 mM Ammonium Bicarbonate buffer, pH 9.0 (50:50, v/v).
• Mobile Phase F: MeOH / 10 mM Ammonium Bicarbonate buffer, pH 9.0 (50:50, v/v).
• Repeat this screening procedure for each selected CSP.

Hypothetical Screening Results and Method Optimization

To illustrate the process, let's assume the screening on a Chiralpak® IA column yielded the most promising initial results in the normal phase. The following table represents plausible data from this screening and subsequent optimization steps.

Run	Mobile Phase Composition (v/v/v)	k₁'	k₂'	Separation Factor (α)	Resolution (Rs)	Notes
1	n-Heptane/IPA/DEA (90:10:0.1)	3.52	3.98	1.13	1.45	Partial separation, promising.
2	n-Heptane/IPA/DEA (95:5:0.1)	6.81	7.90	1.16	1.95	Increased retention and resolution.
3	n-Heptane/Ethanol/DEA (90:10:0.1)	2.15	2.30	1.07	0.85	Lower retention and selectivity.
4	n-Heptane/IPA/DEA (93:7:0.1)	5.10	6.02	1.18	2.51	Optimized Condition: Baseline separation.
5	ACN/DEA (100:0.1)	0.88	0.88	1.00	0.00	No separation.

k₁' and k₂' are the retention factors for the first and second eluting enantiomers, respectively. α = k₂'/k₁' Rs is the resolution between the two enantiomeric peaks.

Based on these hypothetical results, Run 4 provides the best balance of retention time and resolution. This condition would be selected for the final method.

Protocol 2: Final Proposed Analytical Method

This protocol details the optimized conditions derived from the hypothetical screening.

1. Chromatographic Conditions:

• Column: Chiralpak® IA (Immobilized amylose tris(3,5-dimethylphenylcarbamate)), 4.6 x 150 mm, 5 µm.
• Mobile Phase: n-Heptane / Isopropanol / Diethylamine (93:7:0.1, v/v/v).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection: UV at 254 nm.
• Injection Volume: 5 µL.

2. Sample and Standard Preparation:

• Solvent: Use the mobile phase as the sample diluent to ensure good peak shape.
• Racemic Standard: Prepare a 20 µg/mL solution of the racemic analyte in the mobile phase. This is used to confirm the retention times of both enantiomers and to calculate resolution.
• Sample Analysis: Prepare unknown samples in the mobile phase at a similar concentration.

3. System Suitability:

• Inject the racemic standard five times.
• The resolution (Rs) between the two enantiomer peaks should be ≥ 2.0.
• The relative standard deviation (RSD) for the peak areas should be ≤ 2.0%.

4. Data Analysis:

• Identify the two enantiomer peaks based on their retention times from the racemic standard injection.
• Quantify the area of each peak to determine the enantiomeric ratio or enantiomeric excess (ee%) of the sample.

Conclusion

This application note provides a comprehensive and scientifically grounded strategy for developing a robust HPLC method for the separation of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine enantiomers. By employing a systematic screening of well-chosen polysaccharide-based chiral stationary phases with a logical progression of mobile phase systems, researchers can efficiently arrive at a method capable of achieving baseline resolution. The provided protocols serve as a detailed starting point, empowering drug development professionals and scientists to successfully tackle this and similar chiral separation challenges.

References

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• Karaduman, A., et al. (2018). Enantioselective Henry Reaction Catalyzed by Chiral Piperazine Derivatives. Semantic Scholar.
• Niaei, N., et al. (2024). Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. ResearchGate.
• Abdel-Megied, A. M., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
• Wang, Y., et al. (2021). Preparation of novel chiral stationary phases based on a chiral trianglsalen macrocycle by thiol-ene click chemistry for enantioseparation in high-performance liquid chromatography. Royal Society of Chemistry.
• Kouadri, I., et al. (2015). Synthesis, crystal structure and magnetic properties of 1-(2,5-dimethylphenyl)piperazine-1,4-dium tetrachloridocuprate(II). Indian Academy of Sciences.
• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
• Arias, L. A., et al. (2025). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience.
• Ahuja, S. (Ed.). (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons.
• Piras, M., et al. (2021). Strategies for Preparation of Chiral Stationary Phases: Progress on Coating and Immobilization Methods. MDPI.
• Phenomenex Inc. (n.d.). Chiral HPLC Separations Guidebook.
• Armstrong, D. W. (1987). Chiral Stationary Phases for High Performance Liquid Chromatographic Separation of Enantiomers: A Mini-Review. ResearchGate.
• Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review.
• Organic Chemistry Portal. (n.d.). Synthesis of piperazines.
• Zhang, Y., et al. (2017). Chiral separation of five antihistamine drug enantiomers and enantioselective pharmacokinetic study of carbinoxamine in rat plasma by HPLC-MS/MS. New Journal of Chemistry.
• Sapphire Bioscience. (n.d.). 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine hydrochloride.
• Kant, R., et al. (2020). Synthesis and characterization of a series of phenyl piperazine based ligands. Journal of Physics: Conference Series.
• Wikipedia. (n.d.). N-Methylpiperazine.

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• 6. Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines [mdpi.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. eijppr.com [eijppr.com]

Application Note: High-Efficiency LC-MS/MS Sample Preparation Protocol for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Target Audience: Researchers, bioanalytical scientists, and drug development professionals. Matrix: Biological fluids (Plasma, Serum, Urine) Analytical Platform: LC-MS/MS (Triple Quadrupole)

Introduction & Scientific Rationale

The compound 2,5,5-trimethyl-1-(2-methylphenyl)piperazine (also known as 1-(o-tolyl)-2,5,5-trimethylpiperazine) is a sterically hindered, highly lipophilic piperazine derivative. Compounds of this class are frequently encountered in drug development as active pharmaceutical ingredient (API) intermediates, pharmacokinetic profiling targets, or in forensic toxicology as designer drug analogs [1].

The Bioanalytical Challenge

Quantifying lipophilic, basic amines in complex biological matrices via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents two primary challenges:

• Matrix Effects (Ion Suppression): Endogenous phospholipids in plasma/serum co-elute with lipophilic analytes, severely suppressing electrospray ionization (ESI) efficiency.

• Peak Tailing: The basic secondary/tertiary nitrogens of the piperazine ring (pKa ~8.5–9.5) strongly interact with residual silanols on standard reversed-phase LC columns, leading to poor peak shape and compromised limits of quantification (LOQ).

Causality in Method Design: Why Mixed-Mode Cation Exchange (MCX)?

To establish a highly trustworthy and self-validating assay, simple protein precipitation (PPT) is insufficient. Instead, Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) is the gold standard for this molecular class.

The MCX sorbent contains both reversed-phase (lipophilic) and sulfonic acid (strong cation exchange) functional groups. By acidifying the sample prior to loading, the basic piperazine nitrogen is protonated ( N+ ). This allows the target analyte to be locked onto the sorbent via a strong ionic bond. Because the ionic bond is so strong, we can aggressively wash the sorbent with 100% organic solvent (methanol) to strip away neutral lipids and phospholipids without eluting the target. Finally, applying a high-pH organic elution buffer deprotonates the piperazine, breaking the ionic bond, while the organic solvent overcomes the lipophilic retention of the tolyl and trimethyl groups, eluting the highly purified analyte.

Mandatory Visualization: MCX SPE Workflow

The following diagram illustrates the logical progression and chemical mechanism of the MCX sample preparation workflow.

Figure 1: Mixed-Mode Cation Exchange (MCX) SPE workflow for basic piperazine derivatives.

Experimental Protocols

Sample Pre-treatment

Self-Validating Step: Disrupting protein-drug binding is critical for absolute recovery.

• Aliquot 100 µL of biological sample (plasma, serum, or urine) into a clean microcentrifuge tube.

• Add 10 µL of Internal Standard (IS) working solution (e.g., a deuterated piperazine analog at 100 ng/mL).

• Add 300 µL of 2% Phosphoric acid ( H3​PO4​ ) in water.

• Vortex vigorously for 2 minutes to disrupt protein binding and ensure complete protonation of the piperazine ring.

Solid Phase Extraction (SPE) Procedure

Sorbent: Oasis MCX 30 mg/1 cc cartridge (or equivalent polymeric mixed-mode strong cation exchange sorbent).

Table 1: Step-by-Step MCX SPE Protocol

Step	Reagent / Action	Volume	Mechanistic Purpose
1. Condition	Methanol (MeOH)	1.0 mL	Wets the polymeric sorbent bed to enable interaction.
2. Equilibrate	Water ( H2​O )	1.0 mL	Prepares the sorbent for aqueous sample loading.
3. Load	Pre-treated Sample	~410 µL	Analyte binds via ionic (sulfonic acid) and lipophilic interactions.
4. Wash 1	0.1 N HCl in Water	1.0 mL	Maintains acidic pH; washes away salts, peptides, and polar interferences.
5. Wash 2	100% Methanol	1.0 mL	Critical Step: Strips away phospholipids and neutral lipids. Analyte remains locked via ionic bonds.
6. Elute	5% NH4​OH in Methanol	2 x 500 µL	High pH neutralizes the piperazine amine; MeOH disrupts lipophilic bonds, releasing the analyte.
7. Evaporate	Nitrogen Gas ( N2​ ) at 40°C	N/A	Concentrates the sample to dryness.
8. Reconstitute	100 µL Initial Mobile Phase	100 µL	Prepares the highly purified extract for LC injection.

LC-MS/MS Analytical Conditions

Liquid Chromatography Parameters

To prevent peak tailing of the sterically hindered piperazine, a Biphenyl column is highly recommended. The Biphenyl stationary phase provides enhanced π−π interactions with the o-tolyl group, offering superior retention and separation from baseline matrix noise compared to a standard C18 column.

Table 2: LC Gradient Program

Parameter	Specification
Column	Restek Raptor Biphenyl (50 mm × 2.1 mm, 2.7 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water (Promotes positive ionization)
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Column Temperature	40°C
Injection Volume	2.0 µL

Gradient Schedule:

• 0.00 - 0.50 min: 5% B

• 0.50 - 2.50 min: Linear gradient to 95% B

• 2.50 - 3.50 min: Hold at 95% B (Column Wash)

• 3.50 - 3.60 min: Return to 5% B

• 3.60 - 5.00 min: Re-equilibration at 5% B

Mass Spectrometry (MRM) Parameters

Detection is performed using Electrospray Ionization in positive mode (ESI+). The molecular weight of 2,5,5-trimethyl-1-(2-methylphenyl)piperazine is approximately 218.34 g/mol , yielding a strong [M+H]+ precursor ion at m/z 219.2.

Table 3: Predictive MS/MS MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Target Compound	219.2	118.1	25	Quantifier (Cleavage of piperazine ring)
Target Compound	219.2	91.1	40	Qualifier (Formation of tolyl/tropylium cation)

(Note: Exact collision energies and declustering potentials must be optimized on the specific triple quadrupole instrument utilized).

Quality Control & Trustworthiness

To ensure the scientific integrity of the generated data, this protocol must be validated according to the FDA Bioanalytical Method Validation Guidance for Industry [2].

• Matrix Effect Assessment: Post-extraction spiked matrix samples should be compared to neat standard solutions to calculate the Matrix Factor (MF). The rigorous Wash 2 step in the MCX protocol typically yields an MF between 0.95 and 1.05 (minimal suppression/enhancement).

• Recovery: Absolute extraction recovery should be evaluated at Low, Mid, and High Quality Control (QC) levels, aiming for consistent recovery >85%.

References

• Wohlfarth, A., Weinmann, W., & Dresen, S. (2010). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Analytical and Bioanalytical Chemistry, 396(7), 2403-2414. Available at:[Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Center for Drug Evaluation and Research (CDER). Available at:[Link]

Technical Notes & Optimization

improving the aqueous solubility of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine is a novel molecular entity. This guide is based on established principles for compounds with similar physicochemical properties (weakly basic, lipophilic). All protocols should be adapted and validated for your specific experimental context.

Introduction

Welcome to the technical support center for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine. As a promising new compound, understanding its handling and formulation is critical for successful research and development. A common initial hurdle is its characteristically low aqueous solubility, a direct consequence of its molecular structure. This guide provides in-depth troubleshooting and frequently asked questions to help you overcome these challenges and unlock the full potential of your research.

Frequently Asked Questions (FAQs)

Q1: Why is 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine so poorly soluble in aqueous media?

A1: The low aqueous solubility is inherent to its molecular structure. The molecule possesses significant lipophilic (fat-loving) character due to the presence of the 2-methylphenyl group and three additional methyl groups. These non-polar moieties dominate the molecule's surface, leading to unfavorable interactions with polar water molecules. While the piperazine ring contains two nitrogen atoms that can act as hydrogen bond acceptors, their contribution is outweighed by the large hydrophobic regions.

Q2: What is the first thing I should try for a quick, small-scale experiment?

A2: For initial in vitro screening, the most direct methods are pH adjustment and the use of co-solvents. As a weak base (due to the piperazine nitrogens), the compound's solubility will dramatically increase in acidic conditions where it becomes protonated (charged).[1][2] A simple approach is to dissolve the compound in a small amount of a water-miscible organic solvent like DMSO or ethanol and then dilute it into your acidic aqueous buffer.[3][4]

Q3: I hear the terms "solubility" and "dissolution rate" used interchangeably. What's the difference and why does it matter?

A3: This is a critical distinction.

• Solubility is the maximum amount of a substance that can dissolve in a given amount of solvent at equilibrium, creating a saturated solution. It is a thermodynamic property.

• Dissolution Rate is how fast a substance dissolves. It is a kinetic property.

For oral drug delivery, a high dissolution rate is often as important as solubility. A compound might be soluble enough, but if it dissolves too slowly in the gastrointestinal tract, it may be eliminated before it can be fully absorbed.[5] Many techniques described in this guide, such as particle size reduction and amorphous solid dispersions, primarily aim to increase the dissolution rate.[6][7]

Troubleshooting Guide: Experimental Challenges & Solutions

This section addresses specific problems you may encounter during your experiments and provides detailed, actionable solutions.

Problem 1: "My compound dissolves initially in my pH 7.4 buffer with a little DMSO, but it precipitates out after a few hours."

This common issue, known as "precipitation upon standing," occurs when you create a supersaturated solution that is not thermodynamically stable. The initial energy from vortexing or sonication gets the compound into solution, but over time it crashes out to reach its true, lower equilibrium solubility.

Solution: pH Modification and Salt Formation

Since your compound is a weak base, its solubility is highly dependent on pH.[1][2] At pH 7.4, the compound is likely in its neutral, less soluble form. By lowering the pH, you protonate the piperazine nitrogens, creating a more polar, water-soluble species.

Step-by-Step Protocol: Small-Scale pH Optimization

• Prepare Buffers: Create a series of buffers (e.g., citrate, phosphate) ranging from pH 2 to pH 8.

• Add Compound: Add an excess amount of your compound to vials containing each buffer. Ensure solid is visible.

• Equilibrate: Place the vials on a shaker or rotator at a controlled temperature for 24-48 hours to ensure equilibrium is reached.

• Separate: Filter the samples through a 0.22 µm syringe filter (ensure the filter material is compatible with your compound) or centrifuge at high speed to pellet the undissolved solid.

• Quantify: Dilute an aliquot of the clear supernatant and quantify the concentration using a validated analytical method like HPLC-UV.

• Analyze: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer.

Expected Outcome: You will likely observe a significant increase in solubility as the pH decreases. This data allows you to select the highest pH that maintains your desired concentration without precipitation.

Table 1: Hypothetical pH-Solubility Data

Buffer pH	Solubility (µg/mL)	Form of Compound
2.0	> 2000	Ionized (Salt)
4.0	850	Mostly Ionized
6.0	75	Partially Ionized
7.4	< 5	Mostly Neutral (Free Base)
8.0	< 1	Neutral (Free Base)

Advanced Solution: Salt Formation

If you consistently need to work at a specific pH where the free base is insoluble, preparing a stable salt form is the industry-standard approach.[8][9] Reacting the basic compound with an acid (e.g., hydrochloric acid, methanesulfonic acid) creates a salt with significantly higher aqueous solubility and dissolution rate.[10] This is a more advanced technique that requires chemical synthesis and characterization.

Problem 2: "I need a high concentration for in vivo studies, but the required co-solvents (like DMSO or ethanol) are causing toxicity."

This is a frequent and critical challenge in transitioning from in vitro to in vivo experiments. High concentrations of many organic co-solvents can cause irritation, hemolysis, or other toxic effects.[11]

Solution 1: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[12][13] They can encapsulate poorly soluble molecules, like yours, forming an "inclusion complex."[13][14] This complex effectively hides the hydrophobic parts of your compound from water, dramatically increasing its apparent aqueous solubility without the need for harsh organic solvents.[] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used, FDA-approved excipient for this purpose.[16]

// Nodes Compound [label="Hydrophobic\nCompound", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CD [label="Cyclodextrin\n(Hydrophilic Exterior,\nHydrophobic Cavity)", shape=septagon, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Complex [label="Soluble\nInclusion Complex", shape=octagon, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Water [label="Water\n(Aqueous Solution)", shape=invhouse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges edge [arrowhead=vee, style=dashed, color="#5F6368"]; {rank=same; Compound; CD;} Compound -> Complex [label="Encapsulation"]; CD -> Complex; Complex -> Water [label="Dissolves"]; } dot Caption: Encapsulation of a hydrophobic drug by a cyclodextrin to form a soluble complex.

Step-by-Step Protocol: Formulation with HP-β-CD

• Prepare CD Solution: Prepare a solution of HP-β-CD in water or your desired buffer (e.g., 20-40% w/v). Gentle heating (40-50°C) can aid dissolution.

• Add Compound: Slowly add your powdered compound to the cyclodextrin solution while stirring vigorously.

• Complexation: Continue stirring (or sonicate) for several hours to overnight to allow for complete complex formation. The solution should become clear as the compound forms the inclusion complex.

• Sterilization: For parenteral administration, sterile filter the final solution through a 0.22 µm filter.

Solution 2: Amorphous Solid Dispersions (ASDs)

This is a state-of-the-art technique for significantly enhancing the dissolution rate and apparent solubility of poorly soluble compounds.[17][18] In an ASD, the drug is molecularly dispersed in a polymer matrix, preventing it from forming a stable, low-solubility crystal lattice.[17][19] When the ASD is introduced to an aqueous environment, the polymer dissolves and releases the drug in a high-energy, supersaturated state, which can greatly enhance absorption.[20][21]

Table 2: Comparison of Advanced Solubilization Strategies

Technique	Mechanism	Pros	Cons
Cyclodextrins	Encapsulation in a hydrophobic cavity	Simple to prepare in lab; Low toxicity (HP-β-CD); Can be sterile filtered.[12][16]	High amounts of CD may be needed; Can be expensive; Potential for drug displacement.
Amorphous Solid Dispersions (ASDs)	Molecular dispersion in a polymer matrix; prevents crystallization	Significant increase in dissolution and apparent solubility; Established industrial technique.[17][21]	Requires specialized equipment (spray dryer, hot-melt extruder); Formulation development can be complex.[6][20]

References

• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC. (n.d.). National Center for Biotechnology Information.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). National Center for Biotechnology Information.
• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). International Journal of Pharmaceutical and Chemical Analysis.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. (n.d.). Touro University.
• Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research.
• AmorSol® - Amorphous Solid Dispersion Technology. (n.d.). Ascendia Pharma.
• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. (2018, September 15). SciSpace.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC. (n.d.). National Center for Biotechnology Information.
• A review on amorphous solid dispersions for improving physical stability and dissolution: Role of polymers. (2024, June 24). GSC Online Press.
• Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. (2006, November 7). ACS Publications.
• Cosolvent and Complexation Systems. (2022, May 30). Pharma Excipients.
• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. (2026, January 16). MDPI.
• Cyclodextrin Solutions for API Solubility Boost. (n.d.). BOC Sciences.
• Amorphous Pharmaceutical Solids: Characterization, Stabilization, and Development of Marketable Formulations of Poorly Soluble Drugs with Improved Oral Absorption. (2008, December 1). ACS Publications.
• Drug Dissolution Enhancement by Salt Formation: Current Prospects. (n.d.). Research Journal of Pharmaceutical Dosage Forms and Technology.
• Amorphous Solid Dispersion. (n.d.). Veranova.
• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). [Source not provided].
• Solubility Enhancement of Rifabutin by Co-solvency Approach. (n.d.). Journal of Pharmaceutical Negative Results.
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (2025, July 23). MDPI.
• Strategies for Improving Solubility and Dissolution of Poorly Water-Soluble Drugs: Current Developments and Pharmaceutical Applications. (2026, March 2). PriMera Scientific Publications.
• Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. (2013, July 15). PubMed.
• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. (n.d.). PubMed.
• Chapter 3. Pharmacokinetics. (n.d.). AccessPhysiotherapy.
• Co-Solvents: The "Magic Potion" to Help Drugs Dissolve. (2025, January 1). MCE (MedChemExpress).
• Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. (n.d.). Aston University Research Explorer.
• Salt formation to improve drug solubility. (n.d.). [Source not provided].
• pKa values in solubility determination using the Henderson-Hasselbalch equation. (2015, December 30). [Source not provided].
• Application of the Henderson-Hasselbalch Equation to Solubility Determination. (2025, December 24). [Source not provided].
• Henderson-Hasselbalch equation – An ABC of PK/PD. (n.d.). Open Education Alberta.
• Salt solid dispersions: a formulation strategy to enhance dissolution rate of poorly water-soluble ionic drugs. (n.d.). SciSpace.
• Solubility enhancement techniques: A comprehensive review. (2023, March 13). [Source not provided].
• pH Adjustment and Co-Solvent Optimization. (n.d.). BOC Sciences.
• 18.7: Solubility and pH. (2023, July 12). Chemistry LibreTexts.
• pH and solubility (video). (n.d.). Khan Academy.
• Cocrystals Mitigate Negative Effects of High pH on Solubility and Dissolution of a Basic Drug. (2018, February 14). ACS Publications.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Khan Academy [khanacademy.org]
• 3. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 4. pnrjournal.com [pnrjournal.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 7. primerascientific.com [primerascientific.com]
• 8. rjpdft.com [rjpdft.com]
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• 10. Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 21. veranova.com [veranova.com]

Technical Support Center: LC-MS Optimization for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Welcome to the Advanced Analytical Support Center. This resource is engineered for researchers, scientists, and drug development professionals tasked with quantifying complex basic amines. Analyzing sterically hindered piperazine derivatives like 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine presents unique chromatographic and ionization challenges.

As an Application Scientist, I have structured this guide to move beyond basic instructions. Here, we dissect the chemical causality behind every parameter choice, providing you with a self-validating framework to achieve robust, reproducible LC-MS data.

Mechanistic Overview: The "Why" Behind the Optimization

To optimize the mobile phase, we must first understand the analyte's behavior in solution. 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine contains two distinct nitrogen atoms:

• A tertiary arylamine (N1): Weakly basic due to lone-pair delocalization into the adjacent o-tolyl ring.

• A secondary alkylamine (N4): Highly basic (pKa ~9.5), meaning it is fully protonated at typical acidic LC conditions (pH 2–3).

This localized positive charge is excellent for positive Electrospray Ionization (ESI+), but it makes the molecule highly susceptible to secondary ion-exchange interactions with residual silanols on silica-based columns. If the mobile phase is not perfectly calibrated to mask these interactions, you will experience severe peak tailing and signal loss.

Troubleshooting & FAQs

Q1: Why am I experiencing severe peak tailing and broad peak shapes on a standard C18 column? A1: This is a classic symptom of secondary interactions. On standard, unendcapped C18 columns, the protonated secondary amine of the piperazine ring undergoes cation-exchange with residual, ionized surface silanols (Si-O⁻).

• Causality & Solution: To suppress silanol ionization, you must lower the mobile phase pH. However, because highly acidic silanols remain active even at low pH, standard C18 is often insufficient. We recommend switching to a polar-endcapped C18 column (e.g., Synergi Hydro-RP) combined with a mobile phase of 0.1% Formic Acid. This masks residual silanols and provides a purely hydrophobic interaction surface, as demonstrated in1[1].

Q2: Should I use Methanol or Acetonitrile as the organic modifier (Mobile Phase B)? A2: For piperazine derivatives, Methanol is scientifically preferred over Acetonitrile when prioritizing MS sensitivity.

• Causality & Solution: While Acetonitrile (an aprotic solvent) often yields sharper chromatographic peaks due to lower viscosity, Methanol is a protic solvent. In the ESI+ source, protic solvents actively participate in proton transfer to the basic nitrogen of the piperazine ring. This significantly enhances the ionization efficiency and lowers the Limit of Detection (LOD)[2]. Start with Methanol containing 0.1% Formic acid.

Q3: My retention times are drifting across long analytical batches. How do I stabilize the chromatography? A3: Retention time drift for basic amines is usually a symptom of inadequate buffering capacity in the mobile phase.

• Causality & Solution: If you rely solely on 0.1% Formic Acid, the ionic strength may be too low to maintain a consistent pH at the micro-environment of the column surface, especially when injecting complex biological matrices. Implement a volatile buffer system by adding 2 mM Ammonium Acetate to your 0.1% Formic Acid mobile phase. This pins the pH and stabilizes the retention time without causing ion suppression, a technique validated in3[3].

Experimental Protocol: Self-Validating LC-MS/MS Workflow

This step-by-step methodology is designed as a self-validating system. By incorporating a Stable Isotopically Labeled (SIL) internal standard, the protocol automatically flags issues with extraction recovery or matrix-induced ion suppression[2].

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 100 µL of the biological sample (plasma/serum) into a microcentrifuge tube.

• Self-Validation Check: Add 10 µL of a SIL Internal Standard (e.g., Piperazine-d8, 100 ng/mL). The run is only considered valid if the SIL peak area variance remains <5% across all batch injections.

• Add 500 µL of Methyl tert-butyl ether (MTBE) to extract the lipophilic free base.

• Vortex vigorously for 2 minutes, then centrifuge at 10,000 × g for 5 minutes.

• Transfer the upper organic layer to a clean autosampler vial and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute in 100 µL of Initial Mobile Phase (90% A / 10% B).

Step 2: Chromatographic Setup

• Column: Polar-endcapped C18 (e.g., 150 × 2.0 mm, 4 µm)[1].

• Column Temperature: 40 °C (Reduces mobile phase viscosity and improves mass transfer)[4].

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

Step 3: Mobile Phase Preparation

• Mobile Phase A: LC-MS grade Water + 2 mM Ammonium Acetate + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Methanol + 0.1% Formic Acid.

Step 4: Mass Spectrometry (ESI+) Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

• Acquisition: Multiple Reaction Monitoring (MRM).

Quantitative Data & Method Parameters

Table 1: Mobile Phase Additive Comparison for Piperazines

Additive	Effect on Chromatography	Effect on ESI+ MS Signal	Recommendation
0.1% Formic Acid	Good peak shape, low pH	High sensitivity	Standard baseline
0.1% TFA	Excellent peak shape	Severe ion suppression	Avoid
2 mM Ammonium Acetate	Stabilizes RT, buffers pH	Minimal suppression	Optimal
10 mM Ammonium Bicarb	High pH, neutralizes amine	Moderate sensitivity	Use if tailing persists

Table 2: Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Profile
0.0	90	10	Isocratic Hold
2.0	90	10	Isocratic Hold
8.0	0	100	Linear Ramp
10.0	0	100	Column Wash
10.1	90	10	Step Return
15.0	90	10	Re-equilibration

Troubleshooting Workflow Visualization

Logical troubleshooting workflow for optimizing piperazine LC-MS mobile phase conditions.

References

• Source: PMC (MDPI)
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs Source: MDPI URL
• Preclinical pharmacokinetics of a promising antineoplastic prototype piperazine-containing compound (LQFM018)
• A Comparative Guide to LC-MS and Alternative Methods for the Quantification of N-Boc-piperazine and its Byproducts Source: Benchchem URL

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Preclinical pharmacokinetics of a promising antineoplastic prototype piperazine-containing compound (LQFM018) in rats by a new LC-MS/MS bioanalytical method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Mitigating In Vitro Cytotoxicity of Novel Piperazine Analogs

Introduction for the Researcher

The discovery and development of novel chemical entities invariably involve the critical step of in vitro cytotoxicity assessment.[1] Compounds such as 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, a member of the broader piperazine class, may exhibit unexpected levels of toxicity in cellular assays. Piperazine derivatives are a diverse group, with some showing therapeutic potential and others demonstrating significant toxicity.[2][3][4] This guide is designed to serve as a comprehensive technical resource for researchers encountering higher-than-anticipated cytotoxicity. It provides a structured approach to troubleshooting experimental variables, understanding the potential mechanisms of toxicity, and implementing strategies to mitigate these effects, ensuring that the intrinsic biological activity of the compound can be assessed accurately.

Our approach is grounded in establishing a robust experimental design that minimizes artifacts and enhances reproducibility.[5][6] We will explore the entire experimental workflow, from compound formulation to the selection of appropriate cytoprotective strategies, providing both the "how" and the "why" behind each recommendation.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cell death with 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine at concentrations where we expected to see a specific biological effect. What is the first thing we should investigate?

A1: The first and most critical step is to de-risk your experimental system by evaluating your controls. Specifically, you must run a "solvent control" experiment. Many organic solvents, like DMSO, can be toxic to cells, especially at concentrations above 0.5-1%.[7][8] Prepare a dilution series of your solvent (e.g., DMSO in media) that matches the concentrations used to deliver your compound. If you observe cytotoxicity in the solvent-only wells, the issue may lie with your solubilization method, not the compound itself.

Q2: How can we determine if the observed cytotoxicity is a true compound effect or an artifact of its poor solubility?

A2: Compound precipitation is a common cause of spurious results.[5] First, visually inspect the media in your culture plates under a microscope after adding the compound. Look for crystals or amorphous precipitates. Second, prepare your highest concentration of the compound in cell-free media and incubate it under the same conditions as your experiment. After incubation, centrifuge the sample and measure the concentration of the compound in the supernatant. A significant drop from the nominal concentration indicates precipitation. Poor solubility can lead to physical stress on cells and inconsistent dosing.

Q3: What are the broad-level strategies to reduce the cytotoxicity of a compound if it's not related to the solvent or solubility?

A3: If the cytotoxicity is inherent to the compound, you can employ three main strategies:

• Optimize Exposure Conditions: Reduce the incubation time. A compound might be toxic over 48 hours but show its desired, non-toxic effect within a 6- or 12-hour window. Perform a time-course experiment to find the optimal therapeutic window.

• Modify the Formulation: While you've ruled out simple solubility issues, advanced formulation strategies like using microparticles or other delivery systems can sometimes shield cells from immediate, high-concentration exposure, allowing for a more controlled release and reduced toxicity.[9]

• Co-treatment with Cytoprotective Agents: If you can identify the mechanism of toxicity (e.g., oxidative stress), you can co-administer an agent that counteracts this specific effect, such as an antioxidant.[10] This can "rescue" the cells from the off-target toxic effects while preserving the on-target activity you wish to study.

In-Depth Troubleshooting Guide

This section provides a systematic process for identifying and resolving common issues related to compound-induced cytotoxicity.

Issue ID	Observed Problem	Potential Root Cause	Recommended Action & Scientific Rationale
CTX-01	High cytotoxicity at all tested concentrations, including very low ones.	Solvent Toxicity	Action: Run a parallel plate with a dilution series of the vehicle (e.g., DMSO) alone. Rationale: To isolate the effect of the compound from its delivery vehicle. Solvents can disrupt cell membranes and induce stress, confounding the results.[7][8]
CTX-02	Inconsistent and non-reproducible cytotoxicity results between experiments.	1. Inconsistent Cell Health/Density 2. Compound Instability/Degradation	Action 1: Standardize your cell culture practices. Use cells within a narrow passage number range, seed at a consistent density, and ensure they are in the logarithmic growth phase.[5] Rationale: Cellular sensitivity to toxins can vary significantly with confluency and metabolic state.[5] Action 2: Prepare fresh stock solutions for each experiment and protect them from light. Rationale: Compounds can degrade over time or upon light exposure, potentially forming byproducts with higher toxicity than the parent molecule.[5][10]
CTX-03	Cell morphology changes (e.g., rounding, detachment) without immediate signs of lysis.	Induction of Apoptosis or Cell Cycle Arrest	Action: Perform assays that can distinguish between apoptosis and necrosis (e.g., Annexin V/PI staining). Analyze the cell cycle profile via flow cytometry. Rationale: Understanding the mechanism of cell death is crucial.[11] Apoptosis is a programmed process, while necrosis is uncontrolled lysis. This knowledge informs which cytoprotective strategies might be effective. The mechanism of toxicity for some piperazines involves influencing neurotransmitter pathways, which could translate to cell cycle effects in vitro.[12]
CTX-04	Cytotoxicity is confirmed to be a direct effect of the compound.	Off-Target Effects (e.g., Oxidative Stress, Membrane Disruption)	Action: Investigate the Adverse Outcome Pathway (AOP).[7][8] Measure markers of oxidative stress (Reactive Oxygen Species - ROS) or membrane damage (Lactate Dehydrogenase - LDH release). Rationale: The AOP framework provides a model to link the initial molecular interaction of the compound to the eventual cell death.[7] Identifying key events like ROS production allows for targeted intervention with specific inhibitors or scavengers.

Troubleshooting Workflow Diagram

Caption: A decision tree for troubleshooting in vitro cytotoxicity.

Strategies for Mitigating Cytotoxicity

If troubleshooting confirms that the cytotoxicity is an inherent property of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine, the following approaches can be used to create a viable experimental window.

Co-treatment with Antioxidants

Many cytotoxic compounds exert their effects by inducing oxidative stress through the generation of reactive oxygen species (ROS). This can be a significant off-target effect.

Rationale: Co-incubation with an antioxidant can neutralize ROS, protecting the cells from this specific toxic insult without necessarily affecting the compound's primary mechanism of action. N-acetylcysteine (NAC) is a common and effective laboratory antioxidant.[10]

Recommendation:

• Perform a pilot experiment to determine a non-toxic, effective concentration of NAC for your specific cell line (typically in the range of 1-10 mM).

• Run your compound dose-response experiment in the presence and absence of the optimized NAC concentration.

• A rightward shift in the IC50 curve in the presence of NAC would suggest that oxidative stress is a key component of the compound's cytotoxicity.

Optimization of Exposure Duration

The standard 24, 48, or 72-hour incubation periods for cytotoxicity assays may not be appropriate for all compounds.[13] Toxic effects can be cumulative, and a shorter exposure may be sufficient to observe the desired biological activity while minimizing cell death.

Rationale: Many cellular processes, such as receptor binding or enzyme inhibition, occur on a much faster timescale than the induction of cell death. By reducing the incubation time, you can capture these primary effects before secondary, toxic cascades are initiated.

Recommendation:

• Select a single, moderately high concentration of your compound.

• Treat cells for a series of shorter time points (e.g., 2, 4, 6, 8, 12, and 24 hours).

• Measure both cell viability and your functional endpoint of interest at each time point to identify an optimal experimental window.

Adverse Outcome Pathway (AOP) Visualization

Understanding the likely sequence of events following compound exposure can guide your mitigation strategy.

Caption: A generic Adverse Outcome Pathway for chemical-induced cytotoxicity.[7][8]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol measures the metabolic activity of cells as an indicator of viability. Viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[8]

Materials:

• 96-well cell culture plates

• 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Complete cell culture medium

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Allow cells to adhere and grow for 24 hours.[10]

• Treatment: Prepare serial dilutions of the compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include untreated and solvent-only control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24 or 48 hours) at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Add 100 µL of solubilization buffer to each well and mix thoroughly by pipetting to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control wells.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol measures the release of LDH, a cytosolic enzyme, into the culture medium, which is an indicator of compromised cell membrane integrity and necrosis.[13]

Materials:

• 96-well cell culture plates

• Commercially available LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (provided in most kits as a positive control)

• Complete cell culture medium

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 from the MTT protocol. Set up additional control wells for a "maximum LDH release" control by adding lysis buffer 1 hour before the end of the incubation.

• Sample Collection: After incubation, carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new, clean 96-well plate.

• Assay Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions and add it to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified by the manufacturer (usually 15-30 minutes), protected from light.

• Measurement: Read the absorbance at the wavelength specified by the kit (commonly 490 nm).

• Analysis: Calculate cytotoxicity as a percentage of the maximum LDH release control after subtracting the background values from untreated wells.

References

• Cytotoxicity: A Crucial Toxicity for In Vitro Experiments | IntechOpen. (2025, March 3). IntechOpen. [Link]

• In vitro studies of antifibrotic and cytoprotective effects elicited by proto-berberine alkaloids in human dermal fibroblasts. (2015, December 15). PubMed. [Link]

• Advances in Cytoprotective Drug Discovery. (2023, June 2). MDPI. [Link]

• In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death. (n.d.). PMC. [Link]

• The in vitro cytotoxic/Cytoprotective effect of natural molecules and.... (n.d.). ResearchGate. [Link]

• GASTRIC CYTOPROTECTION. (n.d.). Indian Journal of Physiology and Pharmacology. [Link]

• In Vitro Cytotoxicity Determination: Avoiding Pitfalls | IntechOpen. (2025, February 19). IntechOpen. [Link]

• Microparticles in the Development and Improvement of Pharmaceutical Formulations: An Analysis of In Vitro and In Vivo Studies. (2023, March 13). MDPI. [Link]

• In Vitro Cytotoxicity Determination: Avoiding Pitfalls. (n.d.). ResearchGate. [Link]

• A review of cytotoxicity testing methods and in vitro study of biodegradable Mg-1%Sn-2%HA composite by elution method. (2025, October 17). PMC. [Link]

• Gastric cytoprotection is secondary to increased mucosal fluid secretion: a study of six cytoprotective agents in the rat. (n.d.). PubMed. [Link]

• Cytotoxic Activity of Piperazin-2-One-Based Structures: Cyclic Imines, Lactams, Aminophosphonates, and Their Derivatives. (2021, April 22). MDPI. [Link]

• A Rapid Survival Assay to Measure Drug-Induced Cytotoxicity and Cell Cycle Effects. (n.d.). PMC. [Link]

• What methods would you use to decrease the toxicity of a hyperimmune serum in cell culture?. (2015, February 25). ResearchGate. [Link]

• Role of Cytotoxicity Experiments in Pharmaceutical Development. (2017, December 20). IntechOpen. [Link]

• Mechanisms of Toxicity. (n.d.). Casarett and Doull's Toxicology: The Basic Science of Poisons, 8e. [Link]

• Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. (n.d.). RSC Publishing. [Link]

• Anticancer properties of fluorinated hydrazine derivatives on four types of pancreatic cancer. (2025, November 3). Applied Ecology and Environmental Research. [Link]

• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. (2024, August 20). Scilight Press. [Link]

• Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical Diseases. (2024, February 8). ResearchGate. [Link]

• Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical Diseases. (2024, February 8). PMC. [Link]

• Dissociative and sympathomimetic toxicity associated with recreational use of 1-(3-trifluoromethylphenyl) piperazine (TFMPP) and 1-benzylpiperzine (BZP). (n.d.). PMC. [Link]

• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025, January 23). Kosheeka. [Link]

• Influence of Drug Properties and Formulation on In Vitro Drug Release and Biowaiver Regulation of Oral Extended Release Dosage Forms. (2016, January 14). PMC. [Link]

• Designer drug- Trifluoromethylphenylpiperazine derivatives (TFMPP) - A future potential peril towards modern society. (2017, August 15). [No Source Name Available]. [Link]

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021, December 12). MDPI. [Link]

• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (n.d.). [No Source Name Available]. [Link]

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• 1. Role of Cytotoxicity Experiments in Pharmaceutical Development | IntechOpen [intechopen.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In Vitro Cytotoxicity Determination: Avoiding Pitfalls | IntechOpen [intechopen.com]
• 6. researchgate.net [researchgate.net]
• 7. Cytotoxicity: A Crucial Toxicity for In Vitro Experiments | IntechOpen [intechopen.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. ijrrjournal.com [ijrrjournal.com]
• 13. media.sciltp.com [media.sciltp.com]

Technical Support Center: Crystallization Optimization for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine

Welcome to the Technical Support Center for the solid-state optimization of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine . This specific piperazine derivative presents unique crystallization challenges. The significant steric hindrance introduced by the 2,5,5-trimethyl substitution and the bulky 2-methylphenyl group disrupts efficient crystal lattice packing[1]. Consequently, the free base exhibits a low melting point and a high propensity for Liquid-Liquid Phase Separation (LLPS), commonly known in process chemistry as "oiling out"[2].

This guide provides self-validating protocols, causal troubleshooting, and empirical data to help researchers successfully isolate high-purity crystalline products.

Crystallization Optimization Workflow

Workflow for optimizing piperazine derivative crystallization and mitigating LLPS.

Troubleshooting Guides (FAQs)

Q1: During cooling crystallization, my product forms a milky emulsion and eventually a sticky gum instead of crystals. Why does this happen, and how can I fix it? Causality: You are experiencing Liquid-Liquid Phase Separation (LLPS), or "oiling out." This thermodynamic phenomenon occurs when the solution's supersaturation exceeds the solute's melting point in the solvent mixture, or when the rate of phase separation outpaces the rate of primary nucleation[3]. Because 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine has bulky, asymmetric substituents, its integration into a rigid crystal lattice is kinetically hindered[2]. The molecules arrange randomly in solute-rich droplets (the emulsion) rather than forming an ordered solid phase[4]. Solution:

• Determine the Metastable Zone Width (MSZW): Utilize real-time in-situ microscopy (e.g., EasyViewer) to map the MSZW and avoid generating high supersaturation rapidly[2].

• Implement Seeding: Add seed crystals halfway into the MSZW. Seeding bypasses the kinetically hindered primary nucleation step, providing a template for crystal growth and preventing the system from reaching the LLPS boundary[2].

• Adjust Cooling Rates: Lower the cooling rate to < 0.2 °C/min to allow crystal growth to consume supersaturation before oiling out occurs[4].

Q2: The free base of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine remains an oil at room temperature. How can I force it to crystallize? Causality: The free base lacks sufficient intermolecular hydrogen bonding and possesses high conformational flexibility, resulting in low lattice energy. Converting the basic piperazine nitrogen into a salt introduces strong ionic interactions and charge-assisted hydrogen bonds[5]. This significantly increases the melting point and thermodynamic stability of the solid state[6]. Solution: Perform a salt screen. The hydrochloride (HCl) salt is highly recommended. By treating the free base with anhydrous HCl, you can precipitate 7, which exhibits superior crystallinity and handling properties[7].

Q3: When using anti-solvent crystallization, local oiling out occurs at the point of addition. How do I optimize the solvent system? Causality: Oiling out from a solvent mixture frequently happens when the solvents have vastly different polarities (e.g., ethanol and hexane) and the anti-solvent is added too quickly, creating localized zones of extreme supersaturation[3]. Solution: Ensure adequate mixing (high RPM) to disperse the anti-solvent instantly[2]. Shift to a miscible solvent/anti-solvent pair with a more gradual polarity gradient, such as Acetone/Methyl tert-butyl ether (MTBE) or Isopropanol/Heptane.

Quantitative Data: Solvent & Salt Screening Summary

To facilitate solvent selection, the following table summarizes representative optimization data for isolating the hydrochloride salt of sterically hindered piperazine derivatives.

Solvent System	Free Base Sol. (mg/mL)	HCl Salt Sol. (mg/mL)	Crystallization Outcome	Yield (%)	Purity (HPLC)
Ethanol / Water (1:1)	< 5	> 100	Clear solution, no precipitation	N/A	N/A
Ethyl Acetate / Hexane (1:2)	> 50	< 5	Rapid precipitation, Oiling out	45% (Amorphous)	88.5%
Isopropanol (IPA)	25	15	Slow nucleation, distinct crystals	78%	98.2%
Acetone / MTBE (1:3)	40	< 2	Controlled anti-solvent, high purity	85%	99.5%

Logical Relationship: Supersaturation and LLPS

Logical relationship between supersaturation, oiling out (LLPS), and seeding strategies.

Experimental Protocols

Protocol A: Hydrochloride Salt Formation and Isolation

Self-Validating Mechanism: This protocol uses anhydrous conditions to prevent hydrate formation and utilizes Isopropanol (IPA), which has moderate solubility for the salt, allowing for controlled nucleation rather than rapid crashing out.

• Dissolution: Dissolve 1.0 equivalent of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine free base in 5 volumes of anhydrous Isopropanol (IPA) in a jacketed reactor.

• Temperature Control: Heat the solution to 45 °C under continuous stirring (300 RPM) to ensure complete dissolution.

• Acid Addition: Slowly add 1.05 equivalents of anhydrous HCl in IPA (5-6 M) dropwise over 30 minutes.

  • Validation check: A slight exotherm should be observed via the reactor's internal thermocouple, confirming the exothermic salt formation.

• Aging: Hold the temperature at 45 °C for 1 hour to allow the salt to fully form and begin primary nucleation.

• Cooling: Cool the reactor to 5 °C at a strict linear rate of 0.1 °C/min.

• Isolation: Filter the resulting crystalline suspension under vacuum. Wash the filter cake with 2 volumes of cold MTBE to remove unreacted free base and impurities.

• Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours.

Protocol B: Anti-Solvent Crystallization with Seeding (To Rescue Oiled-Out Batches)

Self-Validating Mechanism: By designing the trajectory of the operation point on the ternary phase diagram, seeding ensures solute molecules integrate into the crystal lattice faster than they can separate into an oil phase[4].

• Preparation: Dissolve the crude piperazine salt in a "good solvent" (e.g., Acetone) at 40 °C to achieve a concentration just below saturation.

• Anti-Solvent Addition (Phase 1): Slowly dose the "poor solvent" (e.g., MTBE) at 0.5 mL/min until the solution becomes very faintly cloudy (reaching the lower boundary of the MSZW).

• Seeding: Immediately pause the anti-solvent addition. Add 1-2% (w/w) of pure 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine hydrochloride seed crystals[8].

• Maturation (Slurry Aging): Hold the mixture isothermally at 40 °C for 2 hours.

  • Validation check: The cloudiness should transition from a milky emulsion (droplets) to a distinct, sparkling suspension (crystals) as the seeds consume the supersaturation.

• Anti-Solvent Addition (Phase 2): Resume dosing the remaining MTBE at a slower rate (0.2 mL/min) to drive the yield without triggering secondary LLPS.

• Isolation: Filter, wash with MTBE, and dry.

References

• The Problem of Oiling Out in Chemical Process Development | blogspot.com | 3

• Oiling Out in Crystallization | Mettler Toledo (mt.com) | 2

• Crystallization of an active pharmaceutical ingredient that oils out | ResearchGate | 4

• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds | Pharmalego | 8

• 1153896-36-6, 2,5,5-trimethyl-1-(2-methylphenyl)piperazine hydrochloride | AccelaChem | 7

• A new crystalline daidzein-piperazine salt with enhanced solubility, permeability, and bioavailability | Frontiers | 5

• Sustained-Release Dual-Drug Ternary Salt Cocrystal of Piperazine Ferulate with Pyrazinamide | ACS Publications | 6

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry | NIH | 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mt.com [mt.com]
• 3. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | A new crystalline daidzein-piperazine salt with enhanced solubility, permeability, and bioavailability [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 1153896-36-6,2-[(2,2,2-trifluoroethyl)amino]butan-1-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]

Technical Support Center: Overcoming Steric Hindrance in 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine Derivatization

Welcome to the Application Science Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals working with 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (CAS: 1226235-83-1 / HCl salt: 1864061-60-8).

As a highly specialized building block, this piperazine derivative presents unique synthetic challenges. Below, we dissect the mechanistic causality behind common reaction failures and provide field-proven, self-validating protocols to ensure your derivatization succeeds.

🔬 Mechanistic Insight: The "Why" Behind the Failure

Before troubleshooting, we must establish the chemical causality of your reaction failures. In this specific piperazine scaffold, the N1 position is permanently occupied by an o-tolyl (2-methylphenyl) group. Your target for derivatization is the secondary amine at the N4 position .

However, N4 is directly flanked by a gem-dimethyl group at C5 (the 5,5-dimethyl moiety). This creates a massive steric shield. Standard nucleophilic reactions require specific approach angles—such as the 107° Bürgi-Dunitz trajectory for carbonyl additions, or the 180° backside attack for SN2 alkylations. The 5,5-dimethyl group physically blocks these vectors, rendering standard coupling conditions thermodynamically and kinetically unviable[1].

🛠️ Troubleshooting Guide & FAQs

Issue 1: Failed Amide Coupling (Acylation)

Q: I am trying to couple a carboxylic acid to N4 using standard peptide coupling reagents (HATU/DIPEA), but I am getting <10% yield. Why? A: Reagents like HATU form a bulky active ester (an OAt ester) intermediate. The steric clash between the 5,5-dimethyl group on your piperazine and this bulky active ester prevents the N4 lone pair from reaching the carbonyl carbon[1]. The Solution: You must bypass bulky active esters. Convert your carboxylic acid to a highly electrophilic acyl chloride . Use DMAP (4-Dimethylaminopyridine) as a nucleophilic catalyst. DMAP forms a highly reactive, linear acylpyridinium intermediate that can penetrate the steric shield. If the reaction remains sluggish, apply microwave irradiation to overcome the high activation energy ( Ea​ ) barrier.

Issue 2: Sluggish SN2 Alkylation

Q: Alkylation with primary alkyl bromides and K₂CO₃ in acetonitrile yields only trace amounts of product. How can I force this C-N bond formation? A: SN2 reactions strictly require a 180° backside attack relative to the leaving group. The gem-dimethyl group at C5 severely restricts the conformational freedom required to reach this transition state. The Solution: You must maximize both the electrophilicity of the alkylating agent and the nucleophilicity of the amine.

• Upgrade the leaving group: Swap the alkyl bromide for an alkyl triflate (-OTf) or alkyl iodide.

• Supercharge the nucleophile: Do not rely on weak bases like K₂CO₃ to mop up protons post-attack. Pre-deprotonate the N4 amine using a strong, non-nucleophilic base like NaH or KHMDS to form a highly reactive amide anion before adding the electrophile.

Issue 3: Buchwald-Hartwig Cross-Coupling Catalyst Death

Q: I need to arylate N4. I've tried Pd(dppf)Cl₂ and XPhos, but the catalyst dies (black palladium precipitates) with no product formation. Which catalyst system actually works? A: Standard ligands like dppf or even XPhos fail here because the intermediate Pd-amine complex becomes too sterically congested. This prevents the crucial reductive elimination step, trapping the palladium and leading to catalyst decomposition[2]. The Solution: Use RuPhos Pd G4 [3]. RuPhos is a biaryl phosphine ligand explicitly designed with a large binding pocket that accommodates hindered secondary amines while forcing the reductive elimination step. Furthermore, using the Generation 4 (G4) precatalyst ensures 100% of the active L-Pd(0) species is generated instantly upon exposure to base, eliminating the induction period that often kills in-situ generated catalysts[3],[4].

📊 Quantitative Data Presentation

Table 1: Comparative Yields and Causality for N4 Derivatization Workflows

Reaction Type	Standard Condition (Yield)	Optimized Condition (Yield)	Mechanistic Causality for Improvement
Acylation	HATU, DIPEA, DMF, RT (<10%)	Acyl Chloride, DMAP, Pyridine, MW 120°C (>85%)	Smaller electrophile (acylpyridinium) bypasses steric bulk; thermal energy overcomes Ea​ .
Alkylation	R-Br, K₂CO₃, MeCN, 80°C (Trace)	R-OTf, NaH, DMF, 0°C to RT (>75%)	Pre-deprotonation creates a stronger nucleophile; triflate lowers the SN2 transition state energy.
Arylation	Pd₂(dba)₃, XPhos, Cs₂CO₃ (0%)	RuPhos Pd G4, NaOtBu, Toluene, 100°C (>90%)	RuPhos ligand geometry forces reductive elimination of the hindered secondary amine[3].

🧪 Experimental Protocols (Self-Validating Systems)

Protocol A: Microwave-Assisted Acylation

This protocol utilizes in-situ activation and thermal forcing to ensure complete conversion.

• Activation: In a flame-dried microwave vial under argon, dissolve the acyl chloride (1.5 equiv) in anhydrous DCM (0.2 M).

• Catalysis: Add DMAP (0.2 equiv) and anhydrous pyridine (3.0 equiv). Stir for 5 minutes until the acylpyridinium complex forms (the solution may turn slightly yellow).

• Coupling: Add 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (1.0 equiv).

• Irradiation: Seal the vial and irradiate in a microwave synthesizer at 120°C for 20 minutes.

• Validation: TLC (Hexanes/EtOAc) should show complete consumption of the starting amine. Quench with saturated NaHCO₃, extract with DCM, and wash the organic layer with 1M HCl to remove residual pyridine and DMAP.

Protocol B: Buchwald-Hartwig Arylation with RuPhos Pd G4

This protocol leverages precatalyst technology to prevent off-cycle catalyst degradation.

• Preparation (Glovebox/Schlenk line): To an oven-dried vial, add the aryl halide (1.0 equiv), 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (1.2 equiv), and NaOtBu (1.5 equiv).

• Catalyst Addition: Add RuPhos Pd G4 (2-5 mol%)[3]. Crucial Step: Do not use separate Pd sources and ligands; the G4 precatalyst prevents off-cycle catalyst death[4].

• Solvent: Add anhydrous, degassed Toluene (0.1 M).

• Reaction: Seal the vial, remove from the glovebox, and heat at 100°C for 12 hours.

• Validation: The reaction mixture should remain a homogeneous yellow/orange solution. A sudden black precipitate indicates oxygen ingress or solvent moisture. Filter through Celite and purify via flash chromatography.

🗺️ Reaction Pathway & Logic Visualizations

Decision matrix and optimized pathways for overcoming N4 steric hindrance.

RuPhos Pd G4 catalytic cycle tailored for sterically hindered secondary amines.

📚 References

• Offer, J., et al. "A backbone amide protecting group for overcoming difficult sequences and suppressing aspartimide formation." National Institutes of Health (PMC). [Link]

• "One-Step Catalyst-Transfer Macrocyclization: Expanding the Chemical Space of Azaparacyclophanes." National Institutes of Health (PMC).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. 2-Bromo-1-(difluoromethoxy)-4-nitrobenzene | 83189-97-3 | Benchchem [benchchem.com]
• 3. 1-(2-Methyl-cyclohexyl)-piperazine dihydrochloride | Benchchem [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validation of LC-MS/MS method for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine detection

High-Performance LC-MS/MS Method Validation for 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: A Comparative Guide

Introduction to the Analytical Challenge

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine (TMPP) (CAS: 1864061-60-8)[1] is a sterically hindered, substituted piperazine derivative utilized as a critical pharmacological building block. Accurate pharmacokinetic (PK) profiling of TMPP in biological matrices requires a robust, highly sensitive bioanalytical method. The validation of such methods is critical for regulatory submissions, ensuring data reliability for PK and bioequivalence studies[2].

However, piperazine derivatives present unique analytical challenges. They often suffer from poor retention and peak tailing on standard reversed-phase columns, and their ionization is highly susceptible to suppression from endogenous phospholipids in human plasma. According to the ICH M10 guidelines adopted by the FDA[3] and EMA[4], a bioanalytical method must be rigorously tested to prove it overcomes these matrix effects while maintaining strict accuracy and precision[5].

This guide objectively compares alternative chromatographic and sample preparation techniques, providing a self-validating, step-by-step protocol for TMPP quantification.

Methodological Comparison & Causality (E-E-A-T)

To establish a self-validating system, we must understand the causality behind our experimental choices. We compared two distinct phases of the bioanalytical workflow: Chromatographic Separation and Sample Preparation .

A. Column Chemistry: Standard C18 vs. Biphenyl

• The Standard Approach (C18): A traditional C18 column relies solely on dispersive (hydrophobic) interactions. Because TMPP is relatively polar, it elutes early on a C18 column (Rt = 1.2 min), co-eluting with polar matrix components that cause severe signal noise.

• The Optimized Approach (Biphenyl): TMPP contains a 2-methylphenyl group. A Biphenyl stationary phase offers both hydrophobic and orthogonal π−π (pi-pi) interactions. The electron-dense biphenyl rings of the column interact strongly with the π electrons of TMPP's aromatic ring. This causality explains why the Biphenyl column drastically increases the retention factor ( k′ ), pulling the analyte away from the solvent front and yielding a symmetrical peak with a superior signal-to-noise ratio.

B. Sample Preparation: Protein Precipitation (PPT) vs. Mixed-Mode Cation Exchange (MCX) SPE

• Method A (PPT): While PPT using acetonitrile is fast, it only denatures proteins. It leaves behind high concentrations of glycerophospholipids, which compete with the analyte for charge droplets in the Electrospray Ionization (ESI) source, leading to unpredictable ion suppression.

• Method B (MCX-SPE): The piperazine nitrogen atoms in TMPP are basic (pKa ~ 8.5). By acidifying the plasma sample, we protonate these amines. The MCX sorbent contains sulfonic acid groups (strong cation exchange). The protonated TMPP binds strongly via ionic interactions. This mechanism allows us to wash the cartridge with 100% methanol—completely stripping away the ion-suppressing phospholipids—while the TMPP remains locked in place. Eluting with a high-pH solvent neutralizes the charge, releasing the pure analyte. This is a self-validating cleanup system because the chemistry inherently excludes the primary source of matrix effects.

Bioanalytical workflow comparing SPE and PPT sample preparation methods.

Step-by-Step Experimental Protocol

Step 1: Preparation of Solutions

• Prepare a primary stock solution of TMPP (1.0 mg/mL in methanol).

• Prepare working solutions by serial dilution in 50% methanol/water.

• Spike calibration standards into blank human plasma to achieve a dynamic range of 0.5 to 500 ng/mL.

Step 2: Optimized MCX-SPE Extraction

• Conditioning : Pass 1 mL methanol, followed by 1 mL 2% formic acid in water through the MCX cartridge (30 mg/1 mL).

• Loading : Dilute 200 µL of spiked plasma with 200 µL of 4% formic acid. Load onto the cartridge.

• Washing : Wash with 1 mL of 2% formic acid, followed by 1 mL of 100% methanol.

• Elution : Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Reconstitution : Evaporate the eluate under a gentle stream of nitrogen at 40°C and reconstitute in 100 µL of mobile phase.

Step 3: LC-MS/MS Conditions

• Analytical Column : Biphenyl (50 × 2.1 mm, 2.6 µm).

• Mobile Phase : (A) 0.1% Formic acid in water; (B) 0.1% Formic acid in Acetonitrile.

• Gradient : 10% B to 90% B over 3.5 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry (ESI+) :

  • Parent Ion: m/z 219.2 [M+H]+

  • Quantitative MRM Transition: m/z 219.2 → 91.1 (Tropylium ion, CE: 25 eV)

  • Qualitative MRM Transition: m/z 219.2 → 133.1 (CE: 18 eV)

Quantitative Data & Alternative Comparison

The following tables summarize the experimental data comparing the alternatives, culminating in the final ICH M10 validation metrics.

Table 1: Chromatographic Performance (C18 vs. Biphenyl)

Parameter	Standard C18 Column	Optimized Biphenyl Column
Retention Time (Rt)	1.2 min	2.8 min
Peak Asymmetry (Tf)	1.8 (Severe Tailing)	1.1 (Highly Symmetrical)
Signal-to-Noise (LLOQ)	15:1	65:1

| Co-eluting Matrix | High Interference | Negligible |

Table 2: Sample Preparation Efficiency (PPT vs. MCX-SPE)

Parameter	Protein Precipitation (PPT)	MCX Solid Phase Extraction (SPE)
Absolute Recovery	65.4% ± 8.2%	92.1% ± 3.4%
Matrix Effect (IS Normalized)	58.3% (Severe Suppression)	98.5% (Negligible Suppression)
Phospholipid Removal	Poor (< 20%)	Excellent (> 99%)

| Process Time per Batch | 30 mins | 90 mins |

Table 3: ICH M10 Validation Summary (Optimized Method) For a method to be deemed reliable, precision (CV%) must be within ±15% for quality control samples, and ±20% for the Lower Limit of Quantification (LLOQ)[5].

Validation Parameter	ICH M10 Requirement	Observed Result (Optimized Method)
Linearity Range	R2≥0.99	0.5 – 500 ng/mL ( R2=0.9992 )
Intra-day Precision (CV%)	≤15% ( ≤20% LLOQ)	2.4% – 6.1%
Inter-day Accuracy (% Bias)	±15% ( ±20% LLOQ)	-3.2% to +4.5%
Autosampler Stability	±15% of nominal	Stable for 48h at 4°C (Bias: 2.1%)

ICH M10 Validation Logic

The validation of this protocol follows a strict, interconnected logical framework dictated by ICH M10. Selectivity directly informs matrix effects, while linearity establishes the boundaries for accuracy and precision.

Logical relationship of ICH M10 bioanalytical method validation parameters.

References

• Title: M10 Bioanalytical Method Validation and Study Sample Analysis Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH M10 on bioanalytical method validation - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies Source: Molecules (MDPI) URL: [Link]

• Title: 2,5,5-trimethyl-1-(2-methylphenyl)piperazine hydrochloride (Product Information) Source: AccelaChem URL: [Link]

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• 1. 1153896-36-6,2-[(2,2,2-trifluoroethyl)amino]butan-1-ol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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• 5. mdpi.com [mdpi.com]

Publish Comparison Guide: Receptor Selectivity of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine vs. 1-Benzylpiperazine (BZP)

Executive Summary

In the landscape of neuropharmacology, the piperazine scaffold is a highly versatile pharmacophore. Minor structural modifications to this core can drastically pivot a compound's mechanism of action from a monoamine transporter substrate to a highly selective G-protein coupled receptor (GPCR) ligand. This guide objectively compares the pharmacological profiles of two distinct piperazine derivatives: 1-Benzylpiperazine (BZP) and 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine . By examining the causality between their structural conformations and receptor selectivity, this guide provides a framework for designing and validating targeted neurotherapeutics.

Part 1: Structural Determinants of Selectivity (The Causality)

To understand the divergent pharmacological profiles of these two compounds, we must analyze the spatial geometry and steric constraints of their respective structures.

1-Benzylpiperazine (BZP): The Flexible Transporter Substrate BZP consists of a benzyl group attached to an unsubstituted piperazine ring. This lack of substitution grants the piperazine ring significant conformational flexibility. This flexibility allows BZP to easily adopt the necessary spatial orientation to enter the narrow translocation pores of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). Consequently, BZP acts primarily as a monoamine transporter substrate, inducing non-exocytotic neurotransmitter efflux in a mechanism nearly identical to amphetamines [1] [2].

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: The Sterically Hindered GPCR Ligand In stark contrast, this compound represents a masterclass in steric hindrance. The attachment of an ortho-methyl group on the phenyl ring (forming an o-tolyl group) restricts the dihedral rotation between the aromatic system and the piperazine core. Furthermore, the addition of three methyl groups at the 2, 5, and 5 positions of the piperazine ring locks the molecule into a rigid chair conformation.

• The Pharmacological Consequence: This massive steric bulk physically prevents the molecule from fitting into the DAT/NET binding pockets, completely abolishing transporter substrate activity. Instead, this rigid, bulky pharmacophore is highly optimized for the wider orthosteric binding pockets of serotonin (5-HT) GPCRs (such as 5-HT 2A​ and 5-HT 3​ ). Because the bulky groups prevent the receptor from undergoing the conformational shift required for G-protein activation, compounds of this class typically act as potent receptor antagonists [3].

Part 2: Comparative Pharmacological Profiles

The structural divergence directly translates to their quantitative binding affinities and functional outputs. The table below summarizes the expected in vitro pharmacological data based on established structure-activity relationship (SAR) paradigms for these classes.

Pharmacological Property	1-Benzylpiperazine (BZP)	2,5,5-Trimethyl-1-(2-methylphenyl)piperazine
Primary Target Class	Monoamine Transporters (DAT, NET)	Serotonin GPCRs (e.g., 5-HT 2A​ , 5-HT 3​ )
Mechanism of Action	Transporter Substrate (Releasing Agent)	Receptor Antagonist / Partial Agonist
Conformational State	Highly Flexible	Rigid (Sterically Hindered)
DAT Affinity ( Ki​ )	Moderate (~175 nM)	Negligible (>10,000 nM)
SERT Affinity ( Ki​ )	Low (~6,050 nM)	Negligible (>10,000 nM)
5-HT 2A​ Affinity ( Ki​ )	Low (>5,000 nM)	High (<100 nM)

Part 3: Visualizing the Pharmacological Pathways

Structural logic dictating the divergent signaling pathways of BZP and sterically hindered piperazines.

Part 4: Experimental Methodologies for Selectivity Profiling

To objectively validate the selectivity of these compounds, experimental protocols must be designed as self-validating systems . This means every assay must inherently control for false positives (via non-specific binding definitions) and distinguish between binding affinity and functional activity.

Protocol 1: Radioligand Binding Assay (GPCR Selectivity)

Purpose: To determine the binding affinity ( Ki​ ) of the compounds at 5-HT 2A​ receptors.

• Membrane Preparation: Homogenize CHO cells stably expressing human 5-HT 2A​ receptors in ice-cold Tris-HCl buffer (50 mM, pH 7.4). Centrifuge at 40,000 × g for 20 minutes and resuspend the pellet.

• Incubation (The Self-Validating Step): Incubate 50 µg of membrane protein with 1 nM [ 3 H]-Ketanserin (a selective 5-HT 2A​ radioligand) and varying concentrations of the test piperazine (10 −10 to 10 −4 M).

  • Causality Check: To define Non-Specific Binding (NSB), a parallel well must be incubated with 10 µM Mianserin. This ensures the radioactive signal measured is exclusively from specific 5-HT 2A​ receptor binding.

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific adherence).

• Quantification: Wash filters three times with ice-cold buffer, extract in scintillation fluid, and analyze via a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: In Vitro Monoamine Efflux Assay (Transporter Functional Activity)

Purpose: Binding affinity does not differentiate between a transporter inhibitor and a substrate. This assay proves whether a compound actively reverses the transporter (like BZP) or simply blocks it.

• Synaptosome Loading: Isolate rat striatal synaptosomes and pre-incubate them with 5 nM [ 3 H]-Dopamine for 30 minutes at 37°C to load the intracellular vesicles.

• Compound Exposure: Wash the synaptosomes to remove extracellular radioligand, then expose them to the test piperazine (e.g., BZP or the trimethyl derivative) for 15 minutes.

• Efflux Measurement & Validation: Measure the amount of[ 3 H]-Dopamine released into the supernatant.

  • Causality Check: Run a parallel condition where the synaptosomes are co-incubated with the test compound AND 1 µM GBR12909 (a highly selective DAT reuptake inhibitor). If the test compound is a true substrate (like BZP), GBR12909 will block its entry into the terminal, thereby preventing the efflux. If efflux still occurs, the result is a false positive (e.g., membrane disruption) [2] [3].

Part 5: High-Throughput Screening Workflow

High-throughput screening workflow for validating piperazine receptor selectivity.

References

• Simmler LD, Rickli A, Schramm Y, Hoener MC, Liechti ME. Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives. Biochemical Pharmacology. 2014;88(2):237-244. URL:[Link]

• Baumann MH, Clark RD, Budzynski AG, Partilla JS, Blough BE, Rothman RB. N-substituted piperazines abused by humans mimic the molecular mechanism of 3,4-methylenedioxymethamphetamine (MDMA, or 'Ecstasy'). Neuropsychopharmacology. 2005;30(3):550-560. URL:[Link]

• Rothman RB, Baumann MH. Monoamine transporters and psychostimulant drugs. European Journal of Pharmacology. 2003;479(1-3):23-40. URL:[Link]

Safety & Regulatory Compliance

2,5,5-Trimethyl-1-(2-methylphenyl)piperazine proper disposal procedures

Handling complex synthetic intermediates like 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine requires a rigorous, chemistry-first approach to laboratory safety. As a substituted phenylpiperazine, this compound is structurally analogous to known monoamine releasing agents (SNDRAs) such as ortho-methylphenylpiperazine[1]. Beyond its potential neuroactive properties, the piperazine core presents significant environmental and chemical reactivity hazards[2].

As a Senior Application Scientist, I have designed this operational guide to move beyond basic safety data sheets. The following protocols are engineered with built-in causality and self-validating steps, ensuring that your disposal workflow is not only compliant with Environmental Protection Agency (EPA) and Resource Conservation and Recovery Act (RCRA) standards but is inherently foolproof[3].

Part 1: Causality-Driven Hazard Assessment

To dispose of a chemical safely, you must first understand its behavior. 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine poses three primary logistical challenges:

• Pharmacological Toxicity: As a designer phenylpiperazine derivative, accidental exposure (via inhalation of aerosolized dust or dermal absorption) can trigger unintended monoaminergic responses[1]. Strict biohazard-level containment is required during handling.

• Environmental Persistence: Piperazine rings are highly stable in anaerobic environments and exhibit severe, long-term toxicity to aquatic ecosystems[2]. Pouring these compounds down the drain is a direct violation of environmental protection protocols and will result in ecological accumulation[3].

• Chemical Reactivity: As an organic amine, the compound acts as a weak base. Mixing it with strong oxidizers, concentrated acids, or halogenated solvents in an unverified waste carboy can lead to violent, gas-evolving exothermic reactions[3].

Quantitative Hazard Data & Operational Thresholds

Property / Parameter	Value / Characteristic	Operational Significance
Chemical Name	2,5,5-Trimethyl-1-(2-methylphenyl)piperazine	Target compound; handle as a hazardous organic amine.
CAS Number	1864061-60-8 (HCl Salt)	Critical for precise SDS tracking and waste manifest logging[4].
Pharmacological Class	Substituted Phenylpiperazine	Analogous to SNDRAs; poses neurotoxic risks upon systemic exposure[1].
Environmental Fate	Photodegrades slowly; aquatic toxicity	Cannot be disposed of via sanitary sewer; requires complete thermal destruction[2].
Combustion Byproducts	NOx, COx, HCl (if salt form)	Incineration must utilize facilities equipped with alkaline scrubbers[5].

Part 2: Self-Validating Disposal & Decontamination Protocols

The following methodologies incorporate self-validating checkpoints. This ensures that every step of your disposal process provides immediate, observable proof of success.

Phase 1: Waste Segregation & Containment

Causality: Amines can degrade certain metals and react violently with incompatible waste streams. Proper segregation prevents spontaneous laboratory fires.

• Primary Containment: Designate a specific high-density polyethylene (HDPE) or heavy-duty glass receptacle explicitly for "Hazardous Organic Amine Waste." Never use metal containers.

• Micro-Scale Compatibility Testing (Self-Validation): Before adding a new solvent matrix containing the piperazine derivative to your bulk waste carboy, extract a 1 mL aliquot into a secondary vial inside a fume hood. Add 1 mL of the bulk waste solvent. Monitor for 5 minutes. Validation: If no heat generation, color change, or gas evolution occurs, the waste stream is chemically stable and safe to combine.

Phase 2: Spill Management & Surface Decontamination

Causality: Dry sweeping aerosolizes neurotoxic dust. Standard water washing fails to dissolve the free base form of the amine, merely spreading the contamination.

• Powder Containment: If the solid compound is spilled, immediately cover it with a damp absorbent pad to suppress dust generation.

• Chemical Neutralization: Wipe the affected area with a mildly acidic solution (e.g., 1% acetic acid). Causality: The acid protonates the residual free base, converting it into a highly water-soluble salt that is easily lifted from the surface into the absorbent matrix.

• pH Swab (Self-Validation): Swab the cleaned surface with moistened pH indicator paper. Validation: A pH of 7.0–7.5 confirms the complete removal of the basic piperazine residue. A pH > 8 indicates residual amine contamination requiring a secondary acidic wash.

Phase 3: RCRA-Compliant Incineration Transfer

Causality: Because of its aquatic toxicity, the compound must be physically destroyed, not just diluted[2].

• Titration-Based Stabilization (For Liquids): If disposing of liquid waste, add dilute hydrochloric acid (1M HCl) dropwise while monitoring with a calibrated pH probe until the solution stabilizes at pH 7.0. This ensures complete conversion of any volatile free base into the non-volatile hydrochloride salt prior to transport.

• Manifesting: Label the container strictly as "Toxic/Environmentally Hazardous Organic Amine (Contains Substituted Phenylpiperazine)."

• Facility Transfer: Transfer to a licensed hazardous waste disposal facility[5]. Ensure the facility utilizes high-temperature incineration equipped with alkaline scrubbers. Causality: Combustion of the piperazine ring generates toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas, which must be chemically scrubbed from the exhaust to prevent atmospheric pollution[5].

Part 3: Visualizing the Disposal Workflow

Workflow for segregation, containment, and RCRA-compliant disposal of piperazine derivatives.

References

• Title: ortho-Methylphenylpiperazine Source: Wikipedia URL: [Link]

• Title: Chapter 7 Chemical Disposal Procedures Source: University of Wisconsin–Madison URL: [Link]

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• 2. datasheets.scbt.com [datasheets.scbt.com]
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• 4. Sapphire Bioscience [sapphirebioscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Navigating the Safe Handling of 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine. As a substituted piperazine, this compound is presumed to share hazard characteristics with other members of the piperazine class, which are known to be corrosive, sensitizing, and potentially toxic. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, empowering you to work with confidence and security.

Understanding the Risks: The Piperazine Hazard Profile

Substituted piperazines are a class of compounds that, while valuable in research and development, require careful handling due to their potential health hazards. Based on data from analogous compounds, 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine should be treated as a hazardous substance.

Key potential hazards include:

• Severe Skin Corrosion and Eye Damage: Direct contact can cause serious burns to the skin and eyes.[1][2]

• Respiratory and Skin Sensitization: Repeated exposure may lead to allergic reactions, including asthma-like symptoms if inhaled or allergic skin rashes.[2][3][4]

• Reproductive Toxicity: Some piperazine compounds are suspected of damaging fertility or the unborn child.[2][3][4]

• Acute Toxicity: The compound may be harmful if swallowed, inhaled, or absorbed through the skin.[1][3]

Given these risks, a comprehensive personal protective equipment (PPE) strategy is not just recommended, it is essential.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following table outlines the minimum required PPE for handling 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are necessary to protect against splashes. A full-face shield should be worn over the goggles when there is a significant risk of splashing.[5][6]
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Gloves must be inspected for tears or holes before each use. Select gloves that are resistant to the specific solvents being used in conjunction with the piperazine compound. Always consult the glove manufacturer's compatibility chart. Contaminated gloves should be removed and disposed of properly.[5][6]
Body	Laboratory coat or chemical-resistant apron	A fully buttoned lab coat provides a barrier against accidental spills. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron worn over the lab coat is recommended.[5][7]
Respiratory	NIOSH-approved respirator	A respirator is necessary when working with the solid compound outside of a certified chemical fume hood, or if there is a potential for aerosolization. The type of respirator and cartridge should be selected based on the potential exposure concentration.[6][7]

Operational Plan: From Receipt to Experimentation

A systematic approach to handling 2,5,5-Trimethyl-1-(2-methylphenyl)piperazine will minimize the risk of exposure.

Receiving and Storage

• Inspect Upon Receipt: Before accepting the package, inspect it for any signs of damage or leaks.

• Designated Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[8][9]

• Clear Labeling: Ensure the container is clearly labeled with the chemical name and all appropriate hazard warnings.

• Restricted Access: Store in a locked cabinet or a designated, controlled-access area.[7][8]

Experimental Workflow

The following diagram illustrates the key decision points and safety protocols for handling this compound during a typical experimental workflow.

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